17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one

• CAS: 28816-02-6

Core Science & Biosynthesis

A Technical Guide to the Pharmacokinetic Profile of 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one and its Key Analogue, Metandienone, in Mammalian Models

Executive Summary: This guide provides a comprehensive analysis of the pharmacokinetic profile of 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one, a synthetic anabolic-androgenic steroid (AAS). Due to the limited availability of direct research on this specific compound, this document establishes a robust pharmacokinetic framework by leveraging extensive data from its close structural analogue, Metandienone (17α-methyl-17β-hydroxy-androsta-1,4-dien-3-one). The guide delves into the absorption, distribution, metabolism, and excretion (ADME) characteristics, emphasizing the underlying biochemical mechanisms. We explore the critical role of hepatic biotransformation, including Phase I and Phase II reactions, and discuss the formation of long-term metabolites crucial for detection. Furthermore, this whitepaper provides detailed experimental protocols for conducting pharmacokinetic studies in mammalian models and outlines the state-of-the-art analytical methodologies, such as GC-MS and LC-MS/MS, required for the accurate identification and quantification of the parent compound and its metabolic products.

Introduction and Chemical Profile

Chemical Identity and Structural Analysis

17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one is a synthetic steroid belonging to the androgen and anabolic steroid (AAS) class. Its structure is a derivative of testosterone. The defining features of this molecule, which dictate its pharmacokinetic behavior, are:

• 17α-methyl group: This alkyl group sterically hinders the oxidation of the 17β-hydroxyl group, a primary route of inactivation for testosterone. This structural modification is the cornerstone of its high oral bioavailability.

• Androsta-1,4,6-triene core: The presence of three double bonds in the A and B rings of the steroid nucleus influences its binding affinity to the androgen receptor and significantly impacts its metabolic fate.

The most closely related and extensively studied compound is Metandienone (also known as methandrostenolone or Dianabol). The key structural difference is that Metandienone possesses a 1,4-diene structure, whereas the subject compound has a 1,4,6-triene structure. This additional double bond at the C6-C7 position is expected to alter metabolic pathways, potentially influencing the rate of A-ring reduction and introducing new sites for hydroxylation.

Pharmacological Context

Like other AAS, 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one is designed to act as an agonist for the androgen receptor (AR). The binding of the steroid to the AR initiates a cascade of intracellular events that lead to increased protein synthesis and nitrogen retention in muscle cells, contributing to anabolic effects.[1] It is also known that Metandienone enhances glycogenolysis, ensuring a ready supply of glucose for energy during intense physical activity.[1] These actions are responsible for the increases in muscle mass and strength observed with AAS use.[1][2]

Rationale for Pharmacokinetic Studies

A thorough understanding of the ADME profile of a synthetic steroid is critical for several reasons. For drug development professionals, it informs dosing regimens, predicts potential drug-drug interactions, and helps identify toxic metabolites. For researchers and toxicologists, it provides a framework for understanding the compound's mechanism of action and potential adverse effects. In the context of sports and anti-doping, characterizing the unique metabolites and their excretion kinetics is essential for developing sensitive and long-term detection methods.[3][4]

Absorption

Oral Bioavailability

The presence of the 17α-methyl group is the single most important factor for the oral activity of this class of steroids. This modification protects the molecule from extensive first-pass hepatic metabolism, allowing a significant portion of the administered dose to reach systemic circulation. Metandienone is known to have high oral bioavailability, a characteristic that is expected to be shared by 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one.[2]

Distribution

Plasma Protein Binding

Once in circulation, the distribution of AAS is heavily influenced by its binding to plasma proteins, primarily sex hormone-binding globulin (SHBG) and albumin. Metandienone exhibits a very low affinity for SHBG, approximately 10% of that of testosterone.[2] This weak binding results in a higher fraction of the free, pharmacologically active drug available to interact with target tissues, such as skeletal muscle. This characteristic likely extends to 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one due to their structural similarity.

Tissue Distribution

In mammalian models, AAS like Metandienone have been shown to distribute to androgen-responsive tissues. Studies in guinea pigs demonstrated that both Dianabol (Metandienone) and DHT led to hypertrophy of the masseter muscle and increased protein concentration in the gastrocnemius muscle, indicating effective distribution to and action in these target tissues.[5]

Metabolism

The biotransformation of 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one, like Metandienone, is extensive and occurs primarily in the liver.[2] The process involves both Phase I (functionalization) and Phase II (conjugation) reactions, leading to a variety of metabolites.[6]

Key Metabolic Pathways

Based on studies of Metandienone and related compounds, the following pathways are anticipated:

• Phase I Reactions:

  • Hydroxylation: This is a major metabolic route. For Metandienone, hydroxylation at the 6β position is a primary transformation.[7][8] Other hydroxylations at positions 11, 12, and 16 have also been reported.[6][7] The C6-C7 double bond in 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one may influence the prevalence of 6β-hydroxylation.

  • 17-Epimerization: The conversion of the 17β-hydroxy group to the 17α-epimer is a common metabolic pathway for 17α-methylated steroids.[2][7]

  • A-Ring Reduction: The double bonds in the A-ring can be reduced. However, the C1-C2 double bond in Metandienone inhibits the activity of 5α-reductase, leading to a predominance of 5β-reduced metabolites.[2][6] The metabolism of androsta-1,4,6-triene-3,17-dione (ATD) also results in several reduced metabolites.[9]

  • D-Ring Rearrangement: A crucial discovery in AAS metabolism has been the identification of long-term metabolites with a rearranged D-ring structure. For Metandienone, a metabolite identified as 18-nor-17β-hydroxymethyl,17α-methyl-androst-1,4,13-trien-3-one has a significantly extended detection window.[3][4]

• Phase II Reactions:

  • Conjugation: After functionalization by Phase I enzymes, metabolites are often conjugated with polar molecules, such as glucuronic acid or sulfate, to increase their water solubility and facilitate urinary excretion.[6][7]

Predicted Influence of the C6-C7 Double Bond

The additional double bond at the 6-position, creating a 1,4,6-triene system, distinguishes the title compound from Metandienone. Studies on a related compound, androsta-1,4,6-triene-3,17-dione (ATD), show that it is primarily excreted unchanged or as its 17β-hydroxy analogue.[9] This suggests that the 1,4,6-triene structure may be more resistant to A-ring reduction than the 1,4-diene structure of Metandienone. This could lead to a different metabolite profile and potentially a longer half-life of the parent compound.

Major Identified Metabolites of Metandienone

The following table summarizes the key metabolites identified in human and other mammalian models following Metandienone administration.

Metabolite Name	Type	Key Metabolic Transformation(s)	Detection Window
17-epimetandienone	Phase I	17-epimerization	Short
6β-hydroxy-metandienone	Phase I	6β-hydroxylation	Short
17α-methyl-5β-androstane-3α,17β-diol	Phase I	A-ring reduction	Medium
18-nor-17β-hydroxymethyl,17α-methyl-androst-1,4,13-trien-3-one	Phase I	D-ring rearrangement	Long (up to 19 days)[3][4]
Glucuronide & Sulfate Conjugates	Phase II	Conjugation of hydroxylated metabolites	Varies

Metabolic Pathway Diagram

The following diagram illustrates the primary metabolic pathways for Metandienone, which serves as a model for 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one.

Caption: Primary metabolic pathways of Metandienone.

Excretion

Primary Route and Elimination Half-Life

The primary route of elimination for Metandienone and its metabolites is through the urine.[2] The parent compound has a relatively short elimination half-life of approximately 3 to 6 hours.[2] This means that the concentration of the unmetabolized drug in the body is halved in this time frame.

Detection Windows

A critical aspect of AAS pharmacokinetics, particularly for anti-doping purposes, is the detection window. While the parent drug is cleared quickly, its metabolites are detectable for much longer periods. Primary urinary metabolites of Metandienone are typically detectable for up to 3 days.[2] However, the discovery of long-term metabolites with rearranged structures has dramatically extended this window. For instance, 18-nor-17β-hydroxymethyl,17α-methyl-androst-1,4,13-trien-3-one was detected in urine up to 19 days after a single 5 mg oral dose.[3][4]

Experimental Protocols & Analytical Methodologies

In Vivo Pharmacokinetic Study Design in a Rodent Model

This protocol provides a validated framework for assessing the pharmacokinetic profile of a novel AAS in a mammalian model, such as a rat or mouse.

Objective: To determine key pharmacokinetic parameters (Cmax, Tmax, AUC, t1/2) following a single oral dose.

Protocol Steps:

• Animal Model Selection: Select a suitable rodent model (e.g., Sprague-Dawley rats, 8-10 weeks old). The number of animals should be sufficient for statistical power, typically 3-4 animals per time point.[10]

• Acclimatization: House animals in controlled conditions (12-hour light/dark cycle, constant temperature and humidity) for at least one week prior to the study.

• Dosing Formulation: Prepare the test compound in a suitable vehicle (e.g., corn oil, 0.5% carboxymethylcellulose) for oral gavage. The formulation should be consistent with that used in toxicity studies.[10]

• Dosing: Administer a single oral dose of 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one. A dose range should be selected based on any available efficacy or toxicity data.

• Sample Collection: Collect blood samples (approx. 200 µL) via tail vein or saphenous vein at predetermined time points (e.g., 0, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-dose).[11] Place samples into tubes containing an anticoagulant (e.g., EDTA) and an internal standard.

• Plasma Preparation: Centrifuge blood samples to separate plasma. Store plasma at -80°C until analysis.

• Urine Collection: House animals in metabolic cages to collect urine over a 24-hour period to identify excreted metabolites.

• Data Analysis: Use non-compartmental pharmacokinetic analysis software to calculate parameters from the plasma concentration-time data.[11]

Sample Preparation from Biological Matrices

Objective: To extract the analyte and its metabolites from plasma or urine while removing interfering substances.

• Enzymatic Hydrolysis (for urine): To analyze for conjugated metabolites, incubate the urine sample with β-glucuronidase/arylsulfatase to cleave the conjugate bonds.[7]

• Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE):

  • LLE: Add a water-immiscible organic solvent (e.g., diethyl ether, methyl tert-butyl ether) to the sample. Vortex to mix, then centrifuge to separate the layers. The organic layer containing the steroids is collected.

  • SPE: Pass the sample through a packed cartridge (e.g., C18) that retains the steroids. Wash the cartridge to remove impurities, then elute the steroids with an organic solvent.

• Evaporation: Evaporate the collected organic solvent to dryness under a gentle stream of nitrogen.

• Derivatization (for GC-MS): Reconstitute the dry residue in a derivatizing agent such as N-methyl-N-trimethylsilyltrifluoroacetamide (MSTFA) and heat to form trimethylsilyl (TMS) ethers.[7] This step increases the volatility and thermal stability of the analytes.[12]

Analytical Detection Methods

The identification and quantification of the parent steroid and its metabolites are typically performed using mass spectrometry coupled with a chromatographic separation technique.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a classic and robust method for steroid analysis.[13][14][15] The derivatized sample is injected into the GC, where compounds are separated based on their boiling points and interaction with the column. The mass spectrometer then fragments the molecules and detects the resulting ions, providing a unique fingerprint for identification and quantification.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This technique has become increasingly important as it often does not require derivatization and is better suited for analyzing both Phase I and Phase II metabolites directly.[3][4][16] It offers high sensitivity and specificity, making it the gold standard for detecting long-term, low-concentration metabolites.

Analytical Workflow Diagram

Caption: General workflow for pharmacokinetic analysis.

Summary and Future Directions

The pharmacokinetic profile of 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one can be largely predicted from its close analogue, Metandienone. It is expected to be orally bioavailable with low SHBG binding, leading to high concentrations of the free active compound. Metabolism is anticipated to be extensive, involving hydroxylation, epimerization, and conjugation, primarily in the liver. The unique 1,4,6-triene structure may, however, alter the metabolic profile compared to Metandienone, potentially leading to different metabolites and excretion kinetics.

Future research should focus on:

• In Vitro Metabolism Studies: Incubating the compound with human and other mammalian liver microsomes to identify the primary metabolites in a controlled environment.

• Definitive In Vivo Studies: Conducting comprehensive pharmacokinetic studies in a relevant mammalian model (e.g., rat, dog, or non-human primate) to confirm the ADME profile and directly identify short- and long-term metabolites.

• Metabolite Synthesis: Synthesizing and characterizing novel or unique metabolites to serve as reference standards for definitive identification and for use in anti-doping screening procedures.

By pursuing these research avenues, a complete and accurate pharmacokinetic profile of 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one can be established, providing invaluable data for the scientific and regulatory communities.

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• Heck, J. F., Heid, M., Wüst, B., Geyer, H., Thevis, M., & Flenker, U. (2021). New Insights into the Metabolism of Methyltestosterone and Metandienone: Detection of Novel A-Ring Reduced Metabolites. Metabolites, 11(3), 146. [Link]

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• Heck, J. F., Heid, M., Wüst, B., Geyer, H., Thevis, M., & Flenker, U. (2021). New Insights into the Metabolism of Methyltestosterone and Metandienone: Detection of Novel A-Ring Reduced Metabolites. MDPI. [Link]

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• Frischkorn, C. G., & Frischkorn, H. E. (1978). Investigations of anabolic drug abuse in athletics and cattle feed. II. Specific determination of methandienone (Dianabol) in urine in nanogram amounts. Journal of Chromatography A, 151(3), 331-338. [Link]

• Macdonald, B. S., Sykes, P. J., Adhikary, P. M., & Harkness, R. A. (1971). The identification of 17 -hydroxy-17-methyl-1,4-androstadien-3-one as a metabolite of the anabolic steroid drug 17 -hydroxy-17-methyl-1,4-androstadien-3-one in man. Steroids, 18(6), 753-766. [Link]

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17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one molecular weight and physicochemical properties

An In-depth Technical Guide to 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one: Molecular Weight, Physicochemical Properties, and Synthetic Considerations

Authored by: A Senior Application Scientist

For distribution to: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the steroidal compound 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one, a molecule of significant interest due to its unique structural features that suggest a dual-activity profile. By combining the characteristic 17α-methyl, 17β-hydroxyl group of potent oral anabolic agents with the A-ring structure of known aromatase inhibitors, this compound presents a compelling target for further investigation. Due to its novelty, direct experimental data for this specific molecule is limited. Therefore, this guide will leverage data from closely related and well-characterized analogs to provide a robust theoretical and practical framework for its study.

Introduction and Rationale

The field of steroid chemistry continues to be a fertile ground for the discovery of novel therapeutic agents. The targeted modification of the steroid nucleus allows for the fine-tuning of biological activity, leading to compounds with enhanced potency, selectivity, or novel mechanisms of action. 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one is a prime example of such a rationally designed molecule.

Its structural backbone is the androstane skeleton, common to all androgenic hormones. The key modifications that define its potential activity are:

• A-ring triene system (1,4,6-trien-3-one): This conjugated system is a hallmark of certain aromatase inhibitors. Aromatase is the enzyme responsible for the conversion of androgens to estrogens. Its inhibition is a key therapeutic strategy in the treatment of estrogen-receptor-positive breast cancer and other estrogen-dependent conditions. The related compound Androsta-1,4,6-triene-3,17-dione (ATD) is a known potent, irreversible aromatase inhibitor.[1][2]

• 17α-methyl, 17β-hydroxyl group: This substitution pattern on the D-ring is characteristic of orally active anabolic-androgenic steroids (AAS). The 17α-methyl group prevents hepatic first-pass metabolism, increasing oral bioavailability. This moiety is found in well-known AAS like methandienone (17β-hydroxy-17-methylandrosta-1,4-dien-3-one).[3]

The combination of these structural features in a single molecule suggests the potential for a compound with both anabolic and anti-estrogenic properties. Such a profile could be of interest in various therapeutic areas, including andropause, sarcopenia, and certain types of cancer.

Molecular Weight and Predicted Physicochemical Properties

The molecular formula of 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one is C₂₀H₂₆O₂. Based on this, the precise molecular weight can be calculated. The predicted physicochemical properties are extrapolated from its close analogs, ATD and methandienone, and are presented in Table 1.

Property	Predicted Value	Rationale and Comparative Insights
Molecular Formula	C₂₀H₂₆O₂	Derived from the core androstane structure with the specified modifications.
Molecular Weight	298.42 g/mol	Calculated based on the molecular formula. This is consistent with other C20H26O2 steroids like Norethindrone.[4][5]
Appearance	White to off-white crystalline solid	Typical appearance for steroidal compounds.
Melting Point	170-180 °C	Expected to be in a similar range to related steroids. Methandienone has a melting point of 164-166 °C.
Solubility	Practically insoluble in water; Soluble in organic solvents like ethanol, DMSO, and chloroform.	Steroids are generally lipophilic. The increased conjugation of the triene system might slightly alter solubility compared to dienones.
logP (Octanol/Water Partition Coefficient)	~3.5 - 4.5	Reflects the lipophilic nature of the steroid nucleus.
UV-Vis Absorption (λmax)	~280-300 nm in ethanol	The extended conjugation of the 1,4,6-trien-3-one system is expected to shift the λmax to a longer wavelength compared to the 1,4-dien-3-one system of methandienone (λmax ~245 nm).

Table 1: Predicted Physicochemical Properties of 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one

Proposed Synthetic Pathway and Characterization Protocols

The synthesis of 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one can be envisioned starting from the readily available anabolic steroid, methandienone. The key transformation is the introduction of a double bond at the C6-C7 position.

Figure 1: Proposed two-step synthesis of the target compound from Methandienone.

Detailed Synthetic Protocol (Hypothetical)

• Bromination: To a solution of methandienone in a suitable solvent (e.g., carbon tetrachloride), add N-bromosuccinimide (NBS) and a radical initiator (e.g., AIBN). The reaction is typically carried out under reflux with monitoring by thin-layer chromatography (TLC).

• Dehydrobromination: The resulting 6-bromo intermediate is then treated with a strong base (e.g., potassium tert-butoxide) in an appropriate solvent (e.g., THF) to induce elimination of HBr, thereby forming the C6-C7 double bond.

• Purification: The final product would be purified using column chromatography followed by recrystallization to yield the pure 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one.

Physicochemical Characterization Workflow

The identity and purity of the synthesized compound must be rigorously confirmed using a suite of analytical techniques.

Figure 2: A typical workflow for the analytical characterization of the synthesized compound.

• Objective: To determine the purity of the synthesized compound.

• Method:

  • Prepare a standard solution of the compound in methanol or acetonitrile at a concentration of ~1 mg/mL.

  • Use a C18 reverse-phase column.

  • Employ a gradient elution with a mobile phase consisting of water (A) and acetonitrile (B), both containing 0.1% formic acid.

  • Monitor the elution at the predicted λmax (~280-300 nm).

  • Purity is calculated from the peak area of the main component relative to the total peak area.

• Objective: To confirm the molecular weight of the compound.

• Method:

  • Introduce a dilute solution of the compound into an electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source coupled to a mass analyzer (e.g., quadrupole or time-of-flight).

  • Acquire the mass spectrum in positive ion mode.

  • The expected [M+H]⁺ ion should be observed at m/z 299.42. High-resolution mass spectrometry can be used to confirm the elemental composition.

• Objective: To elucidate the precise chemical structure.

• Method:

  • Dissolve the sample in a deuterated solvent (e.g., CDCl₃).

  • Acquire ¹H and ¹³C NMR spectra.

  • Expected ¹H NMR signals:

    • Signals in the olefinic region (δ 5.5-7.5 ppm) corresponding to the protons of the 1,4,6-triene system.

    • A singlet for the C17-methyl group.

    • Singlets for the C18 and C19 angular methyl groups.

    • A complex pattern of aliphatic protons in the upfield region.

  • Expected ¹³C NMR signals:

    • A signal for the C3 carbonyl group (~186 ppm).

    • Multiple signals in the olefinic region (120-160 ppm).

    • Signals corresponding to the quaternary carbons at C10, C13, and C17.

    • Signals for the methyl groups.

  • 2D NMR techniques (COSY, HSQC, HMBC) should be employed for unambiguous assignment of all proton and carbon signals.

Predicted Biological Activity and Mechanism of Action

The unique hybrid structure of 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one suggests a dual mechanism of action.

• Anabolic Activity: The 17α-methyl, 17β-hydroxyl configuration is expected to confer agonistic activity at the androgen receptor (AR), similar to other anabolic steroids. Upon binding to the AR in the cytoplasm, the ligand-receptor complex translocates to the nucleus, where it binds to androgen response elements (AREs) on DNA, leading to the transcription of genes involved in muscle protein synthesis and other anabolic processes.

• Aromatase Inhibition: The androsta-1,4,6-triene A-ring structure is predicted to irreversibly inhibit the aromatase enzyme. Aromatase, a cytochrome P450 enzyme, is responsible for the aromatization of androgens into estrogens. The inhibitor likely acts as a suicide substrate, where the enzyme initiates a catalytic conversion of the inhibitor, leading to a reactive intermediate that covalently binds to the active site, thereby permanently inactivating the enzyme.

Figure 3: Predicted dual mechanism of action of 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one.

Concluding Remarks for the Research Professional

17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one represents a fascinating and underexplored area of steroid chemistry. The theoretical framework presented in this guide, based on robust data from closely related analogs, provides a solid foundation for its synthesis, characterization, and biological evaluation. The potential for a single molecule to exhibit both anabolic and anti-estrogenic properties warrants further investigation, as it could lead to the development of novel therapeutics with improved safety and efficacy profiles. It is imperative that any future research on this compound is conducted with rigorous analytical and pharmacological validation.

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An In-Depth Technical Guide to the In Vitro Toxicological Assessment of 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one

Abstract

This technical guide provides a comprehensive framework for the in vitro toxicological assessment of 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one, a synthetic anabolic-androgenic steroid (AAS) also known as Methenolone or Primobolan.[1][2] While recognized for its moderate anabolic and weak androgenic properties, a significant knowledge gap exists regarding its direct cellular toxicity.[3] This document outlines a multi-faceted in vitro screening strategy designed for researchers, scientists, and drug development professionals. By integrating established high-throughput assays and targeted mechanistic studies, this guide details the necessary protocols to evaluate the potential hepatotoxicity, genotoxicity, and endocrine-disrupting effects of this compound. The methodologies are grounded in internationally accepted standards, such as those from the Organisation for Economic Co-operation and Development (OECD), to ensure data integrity and regulatory relevance.

Introduction: The Compound and the Imperative for In Vitro Assessment

17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one is a derivative of dihydrotestosterone (DHT).[3] Unlike many orally administered AAS, it is not 17α-alkylated, which is a structural feature commonly associated with significant hepatotoxicity.[4][5] However, the absence of this specific modification does not preclude other mechanisms of cellular damage. Long-term use of AAS has been linked to various adverse effects, including liver injury, cardiovascular complications, and an increased risk of certain cancers.[6][7][8]

In vitro toxicological assessment offers a powerful and ethical alternative to extensive animal testing, providing rapid, reproducible, and mechanistic insights into a compound's potential hazards.[9] By exposing human cell lines and engineered reporter systems to 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one, we can dissect its cellular and molecular interactions in a controlled environment. This approach is crucial for identifying potential liabilities early in the drug development process and for understanding the risk profile of existing compounds.

This guide will detail a tiered approach to the in vitro toxicological evaluation of 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one, focusing on three critical areas of concern for AAS:

• Hepatotoxicity: Assessing direct injury to liver cells.

• Genotoxicity: Evaluating the potential to damage DNA.

• Endocrine Disruption: Investigating interference with the body's hormonal systems.

Tier 1: Foundational Cytotoxicity and Hepatotoxicity Screening

The initial phase of assessment establishes the concentration range at which 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one exerts cytotoxic effects. This data is fundamental for designing subsequent, more specific assays. The liver is a primary target for steroid-induced toxicity; therefore, a human hepatoma cell line, such as HepG2, is the model of choice.[6][7]

Cell Viability Assays: Determining the Cytotoxic Profile

The cornerstone of any toxicological assessment is determining the dose-response relationship of a compound's effect on cell viability. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a robust and widely used colorimetric method for this purpose.

• Cell Culture: Culture HepG2 cells in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified 5% CO2 incubator.

• Seeding: Seed 1 x 10^4 cells per well in a 96-well plate and allow them to adhere for 24 hours.

• Dosing: Prepare a serial dilution of 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one in culture medium. The concentration range should be broad, from nanomolar to high micromolar, to capture the full dose-response curve. Replace the existing medium with the compound-containing medium. Include a vehicle control (e.g., 0.1% DMSO).

• Incubation: Incubate the cells with the compound for 24 and 48 hours.

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle control and determine the IC50 (the concentration at which 50% of cell viability is inhibited).

Assessment of Hepatocellular Injury

Beyond general cytotoxicity, it is crucial to assess specific markers of liver damage. Elevated levels of liver enzymes such as alanine aminotransferase (ALT) and aspartate aminotransferase (AST) are clinical indicators of hepatotoxicity.[6] Commercially available kits can be used to measure the release of these enzymes into the cell culture medium.

Parameter	Assay Principle	Endpoint
Cytotoxicity	MTT reduction by mitochondrial dehydrogenases	IC50 value
Hepatocellular Injury	Spectrophotometric measurement of ALT/AST activity in culture supernatant	Fold increase over vehicle control

Tier 2: Investigating the Genotoxic Potential

Genotoxicity, the ability of a substance to damage DNA, is a serious toxicological endpoint with implications for carcinogenesis.[10][11] Several in vitro assays can be employed to assess the genotoxic potential of 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one.

The Micronucleus Assay: A Screen for Chromosomal Damage

The in vitro micronucleus assay is a well-validated method for detecting both clastogens (agents that cause structural chromosome aberrations) and aneugens (agents that cause whole chromosome loss).[12][13] The formation of micronuclei, which are small, extranuclear bodies containing chromosome fragments or whole chromosomes, is a hallmark of genotoxic events.

• Cell Culture: Use a cell line with a stable karyotype, such as CHO-K1 or L5178Y cells.

• Dosing: Treat cells with a range of concentrations of 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one, typically up to 10 mM or the limit of solubility, for a period equivalent to 1.5-2 normal cell cycle lengths. Include both a negative (vehicle) and a positive control (e.g., mitomycin C).

• Cytokinesis Block: Add cytochalasin B to the culture to block cytokinesis, resulting in binucleated cells. This allows for the specific analysis of cells that have undergone one mitosis.

• Harvesting and Staining: Harvest the cells, subject them to a hypotonic treatment, and fix them. Stain the cells with a DNA-specific stain such as Giemsa or a fluorescent dye like DAPI.

• Microscopic Analysis: Score at least 2000 binucleated cells per concentration for the presence of micronuclei.

• Data Analysis: A statistically significant, dose-dependent increase in the frequency of micronucleated cells indicates a positive genotoxic result.

Experimental Workflow for Genotoxicity Assessment

Caption: Workflow for the in vitro micronucleus assay.

Tier 3: Characterizing Endocrine-Disrupting Activity

As a synthetic steroid, 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one has the potential to interfere with the endocrine system. The primary mechanisms of concern are interaction with the androgen receptor (AR) and disruption of steroid hormone synthesis (steroidogenesis).[14][15]

Androgen Receptor (AR) Reporter Gene Assay

This assay determines if the compound can act as an agonist (mimicking the natural hormone) or an antagonist (blocking the natural hormone) at the androgen receptor.[16][17] Genetically modified cell lines containing an AR-responsive reporter gene (e.g., luciferase) are used.

• Cell Line: Use a cell line such as MDA-kb2, which contains an androgen-responsive luciferase reporter construct.

• Dosing (Agonist Mode): Treat the cells with a serial dilution of 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one.

• Dosing (Antagonist Mode): Co-treat the cells with a fixed concentration of a known AR agonist (e.g., DHT) and a serial dilution of 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one.

• Incubation: Incubate for 24 hours.

• Lysis and Luciferase Assay: Lyse the cells and measure luciferase activity using a luminometer.

• Data Analysis:

  • Agonist: A dose-dependent increase in luciferase activity indicates agonistic properties.

  • Antagonist: A dose-dependent decrease in DHT-induced luciferase activity indicates antagonistic properties.

Androgen Receptor Signaling Pathway

Caption: Simplified androgen receptor signaling pathway.

H295R Steroidogenesis Assay

The H295R cell line is an adrenocortical carcinoma cell line that expresses most of the key enzymes involved in steroidogenesis.[18][19] This assay, standardized as OECD Test Guideline 456, is used to screen for chemicals that alter the production of steroid hormones, particularly testosterone and estradiol.[20][21]

• Cell Culture: Culture H295R cells in a suitable medium, often supplemented with insulin, transferrin, selenium, and other growth factors.

• Dosing: Expose the cells to a range of concentrations of 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one for 48 hours. Include a vehicle control and positive controls that are known to induce (e.g., forskolin) and inhibit (e.g., prochloraz) steroidogenesis.

• Hormone Measurement: Collect the cell culture medium and quantify the levels of testosterone and estradiol using validated methods such as enzyme-linked immunosorbent assay (ELISA) or liquid chromatography-mass spectrometry (LC-MS).[22]

• Data Analysis: A statistically significant change in the production of testosterone and/or estradiol compared to the vehicle control indicates an effect on steroidogenesis.

Toxicological Endpoint	In Vitro Model	Key Parameters Measured
Hepatotoxicity	HepG2 cells	Cell viability (IC50), ALT/AST release
Genotoxicity	CHO-K1 or L5178Y cells	Frequency of micronucleated cells
Endocrine Disruption (AR)	MDA-kb2 cells	Agonist and antagonist activity (EC50/IC50)
Endocrine Disruption (Steroidogenesis)	H295R cells	Testosterone and estradiol levels

Conclusion and Future Directions

The in vitro toxicological assessment framework presented in this guide provides a systematic and scientifically rigorous approach to characterizing the potential hazards of 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one. By employing a tiered strategy that encompasses cytotoxicity, hepatotoxicity, genotoxicity, and endocrine disruption, researchers can generate a comprehensive toxicological profile of this compound.

Positive findings in any of these assays would warrant further investigation into the specific molecular mechanisms of toxicity. For example, evidence of hepatotoxicity could lead to studies on oxidative stress and mitochondrial dysfunction. A genotoxic result would necessitate further characterization of the type of DNA damage induced. Similarly, endocrine-disrupting effects would prompt more detailed investigations into the expression and activity of steroidogenic enzymes.

The data generated through these in vitro studies are invaluable for risk assessment, guiding the safe development of new pharmaceuticals, and informing the regulatory landscape for existing compounds. This proactive approach to toxicological evaluation is essential for protecting public health and advancing the principles of modern, predictive toxicology.

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Topic: 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one Downstream Gene Expression Targets

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one, more commonly known as Metribolone or by its developmental code R1881, is a potent, synthetic, and non-aromatizable anabolic-androgenic steroid (AAS).[1] Due to its high affinity and specificity for the Androgen Receptor (AR) and its resistance to metabolic degradation, R1881 has become an indispensable tool in biomedical research, particularly in the study of AR signaling pathways.[2] This guide provides a comprehensive technical overview of the molecular mechanisms through which R1881 modulates gene expression. We will detail the canonical androgen receptor signaling cascade, present field-proven protocols for the genome-wide identification of downstream gene targets using RNA-sequencing (RNA-seq) and Chromatin Immunoprecipitation-sequencing (ChIP-seq), and describe the gold-standard methodology for target validation via quantitative RT-PCR (qPCR). This document is intended for researchers and drug development professionals seeking to understand and investigate the transcriptional consequences of potent AR activation.

Part 1: Molecular Pharmacology and Mechanism of Action

Compound Identity

• Systematic Name: 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one

• Common Names: Metribolone, Methyltrienolone[1]

• Developmental Code: R1881[3]

• Molecular Formula: C₁₉H₂₄O₂[4]

• Molecular Weight: 284.40 g/mol [4]

• Description: R1881 is a 17α-alkylated derivative of nandrolone.[1] Its structure confers high oral bioavailability and potent agonism of the androgen receptor. Critically for research applications, it binds to the AR with high affinity and is resistant to enzymatic metabolism, which simplifies the interpretation of experimental results compared to natural androgens like dihydrotestosterone (DHT).[2]

Mechanism of Action: The Androgen Receptor Signaling Pathway

The biological effects of R1881 are mediated almost exclusively through the Androgen Receptor (AR), a ligand-inducible transcription factor that plays a pivotal role in prostate development and cancer progression.[5][6] The activation cascade is a multi-step process:

• Ligand Binding: In its inactive state, the AR resides in the cytoplasm, complexed with heat shock proteins (HSPs).[6][7] R1881, being lipophilic, diffuses across the cell membrane and binds to the Ligand-Binding Domain (LBD) of the AR.[8]

• Conformational Change and Nuclear Translocation: Ligand binding induces a conformational change in the AR, causing the dissociation of HSPs. This exposes a nuclear localization sequence, facilitating the translocation of the AR-ligand complex into the nucleus.[7]

• Dimerization and DNA Binding: Inside the nucleus, the AR homodimerizes and binds to specific DNA sequences known as Androgen Response Elements (AREs) located in the regulatory regions (promoters or enhancers) of target genes.[6][9]

• Transcriptional Regulation: The DNA-bound AR dimer recruits a complex of co-regulatory proteins (coactivators and corepressors) and the general transcriptional machinery, including RNA polymerase II, to either activate or repress the transcription of its target genes.[6] This modulation of gene expression underlies the profound physiological and pathological effects of androgens.

Canonical Androgen Receptor (AR) signaling pathway activated by R1881.

Part 2: Genome-Wide Identification of Downstream Gene Targets

A comprehensive understanding of R1881's impact requires a two-pronged genomics approach: transcriptomics to identify which genes are regulated, and cistromics to determine where the AR binds to regulate them.

Experimental Workflow: An Integrated Approach

The most robust strategy involves a parallel application of RNA-seq and ChIP-seq on the same cellular model and treatment conditions. This allows for the direct correlation of AR binding events with changes in the expression of nearby genes, providing strong evidence for direct transcriptional regulation. The findings are then confirmed using a targeted validation method like qPCR.

Integrated workflow for identifying and validating AR target genes.

Protocol 1: Transcriptome Profiling using RNA-Sequencing (RNA-seq)

This protocol outlines the identification of genes whose expression is significantly altered by R1881 treatment.

• Causality: The goal is to compare the entire transcriptome of cells in a basal state versus an AR-activated state to quantify changes in mRNA levels.[10]

• Methodology:

  • Cell Culture & Steroid Deprivation:

    • Culture androgen-sensitive prostate cancer cells (e.g., LNCaP, LAPC4) in RPMI 1640 medium supplemented with 10% Fetal Bovine Serum (FBS).[10]

    • Crucial Step: Prior to treatment, switch cells to medium containing charcoal-stripped serum (CSS) for 48-72 hours.[10][11] This is a self-validating control step that depletes endogenous steroids from the medium, minimizing basal AR activity and ensuring that subsequent changes in gene expression can be attributed to the experimental treatment.

  • Treatment:

    • Treat cells with a defined concentration of R1881 (e.g., 1-10 nM) or a vehicle control (e.g., ethanol) for a specified duration (e.g., 24 hours).[10][11] Time-course experiments can also be performed to distinguish early, direct targets from later, secondary effects.[12]

  • RNA Isolation:

    • Harvest cells and isolate total RNA using a column-based kit (e.g., RNeasy, QIAGEN) or TRIzol extraction, including an on-column DNase digestion step to eliminate genomic DNA contamination.

    • Assess RNA quality and quantity using a spectrophotometer (A260/A280 ratio should be ~2.0) and verify integrity using a bioanalyzer (RIN > 8.0 is desirable).[13]

  • Library Preparation and Sequencing:

    • Prepare sequencing libraries from high-quality RNA. This typically involves poly(A) selection to enrich for mRNA, followed by fragmentation, reverse transcription to cDNA, and ligation of sequencing adapters.

    • Perform paired-end sequencing on a high-throughput platform (e.g., Illumina HiSeq/NovaSeq).[10][11]

  • Bioinformatic Analysis:

    • Perform quality control on raw sequencing reads (e.g., FastQC).

    • Align reads to a reference genome/transcriptome.

    • Quantify gene expression levels.

    • Use statistical packages like DESeq2 or edgeR to identify differentially expressed genes (DEGs) between R1881-treated and vehicle-treated samples, applying a false discovery rate (FDR) cutoff (e.g., q < 0.05) to correct for multiple testing.[10]

Protocol 2: Mapping AR-DNA Binding Sites using ChIP-seq

This protocol identifies the specific genomic loci where the AR binds following activation by R1881.

• Causality: By isolating DNA fragments bound by the AR, we can map the "cistrome"—the complete set of the receptor's binding sites across the genome—providing a direct link between the transcription factor and its regulatory regions.[14][15]

• Methodology:

  • Cell Culture and Treatment:

    • Follow the same culture, steroid deprivation, and treatment (R1881 vs. vehicle) procedures as described for RNA-seq to ensure data comparability.[11]

  • Cross-linking and Chromatin Preparation:

    • Treat cells with formaldehyde to create covalent cross-links between DNA and interacting proteins, including AR. This step "freezes" the in-vivo interactions.

    • Lyse the cells and shear the chromatin into smaller fragments (typically 200-600 bp) using sonication or enzymatic digestion.

  • Immunoprecipitation (IP):

    • Incubate the sheared chromatin with an antibody specific to the Androgen Receptor. A highly validated ChIP-grade antibody is critical for success.

    • Use protein A/G magnetic beads to capture the antibody-AR-DNA complexes.

    • Include a negative control IP with a non-specific IgG antibody to account for background binding.[14]

  • DNA Purification and Library Preparation:

    • Reverse the cross-links and purify the immunoprecipitated DNA.

    • Prepare a sequencing library from the purified ChIP DNA.

  • Sequencing and Bioinformatic Analysis:

    • Sequence the ChIP-seq libraries.

    • Align reads to the reference genome.

    • Use a peak-calling algorithm (e.g., MACS2) to identify regions of significant enrichment in the AR IP sample compared to the input or IgG control. These enriched regions represent AR binding sites (ARBSs).[11]

    • Perform motif analysis on the ARBSs to confirm the enrichment of the canonical Androgen Response Element (ARE).[11]

Part 3: Analysis and Validation of Gene Expression Targets

Integrated Data Analysis

By integrating RNA-seq and ChIP-seq data, we can identify high-confidence, direct AR target genes. A direct target is defined as a gene that is differentially expressed upon R1881 treatment and has a statistically significant AR binding site in its proximal promoter or a distal enhancer region.[15]

Key Downstream Target Genes and Pathways

Studies utilizing R1881 in prostate cancer models have revealed that the AR regulates a wide array of genes crucial for cell growth, survival, and metabolism.[5][6] Functional annotation of these target genes consistently points to the modulation of several key cellular processes.

Functional Category	Representative Upregulated Genes	Representative Downregulated Genes	Primary Function
Prostate-Specific Function	KLK3 (PSA), TMPRSS2, NKX3-1	-	Secreted proteins, tissue homeostasis
Cell Cycle & Proliferation	UBE2C, SKP2, MYC	CDKN1A (p21)	Promoting G1/S and G2/M transitions[5][16]
Metabolism & Biosynthesis	-	-	Regulation of energy and lipid metabolism[5][10]
Survival & Apoptosis	NFKBIA, G3BP2	-	Inhibition of apoptosis[17]
Transcription Factors	GATA2, HOXB13	-	Regulation of other transcription networks[6][8]

Note: The specific genes regulated can vary depending on the cell line and experimental conditions.

Beyond individual genes, pathway analysis often reveals enrichment in signaling cascades such as PI3K/Akt and MAPK/ERK, indicating crosstalk between AR signaling and other major growth-promoting pathways.[17][18][19][20]

Protocol 3: Validation of Target Gene Expression using RT-qPCR

Quantitative Reverse Transcription PCR (RT-qPCR) is the gold standard for validating gene expression changes identified by RNA-seq due to its high sensitivity and specificity.[13][21]

• Causality: This protocol provides an independent, targeted measurement of the relative abundance of specific mRNA transcripts, serving as a self-validating system for the high-throughput screening data.

• Methodology:

  • RNA and cDNA Preparation:

    • Use the same RNA samples isolated for the RNA-seq experiment or from a biological replicate experiment conducted under identical conditions.

    • Synthesize complementary DNA (cDNA) from 1-2 µg of total RNA using a reverse transcription kit with a mix of oligo(dT) and random primers.

  • Primer Design and Validation:

    • Design primers for your target genes of interest and at least two stable reference (housekeeping) genes (e.g., GAPDH, ACTB, RPLP0). Primers should span an exon-exon junction to prevent amplification of any contaminating genomic DNA.

    • Crucial Step: Validate primer efficiency by performing a standard curve analysis with a serial dilution of cDNA. The efficiency should be between 90-110%.[22] A melt curve analysis should also be performed to ensure a single PCR product is amplified.[22]

  • qPCR Reaction:

    • Set up qPCR reactions in triplicate for each sample (vehicle and R1881-treated) and each gene (targets and references). Use a SYBR Green or probe-based (TaqMan) master mix.

    • Run the reactions on a real-time PCR instrument using a standard cycling protocol (e.g., 95°C denaturation, followed by 40 cycles of 95°C and 60°C).[13]

  • Data Analysis (ΔΔCt Method):

    • Determine the cycle threshold (Ct) value for each reaction.[13]

    • Normalization: For each sample, calculate the ΔCt by subtracting the geometric mean of the reference gene Ct values from the target gene Ct value (ΔCt = Ct_target - Ct_reference). Normalization to stable reference genes is essential for accurate quantification.[23]

    • Relative Quantification: Calculate the ΔΔCt by subtracting the average ΔCt of the control group from the ΔCt of each treated sample (ΔΔCt = ΔCt_treated - ΔCt_control).

    • The fold change in gene expression is calculated as 2^(-ΔΔCt).

Part 4: Conclusion

17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one (R1881) is a powerful pharmacological tool for elucidating the androgen receptor's role in gene regulation. A rigorous, integrated experimental approach combining RNA-seq for transcriptomic profiling and ChIP-seq for cistromic mapping is essential for the comprehensive identification of its downstream targets. Subsequent validation of key findings using RT-qPCR ensures the scientific integrity of the data. The application of these methodologies has revealed that AR activation by R1881 orchestrates complex transcriptional programs that drive cell proliferation, metabolism, and survival, offering critical insights into both normal physiology and diseases such as prostate cancer.

References

• Derveaux, S., Vandesompele, J., & Hellemans, J. (2017). Consensus guidelines for the validation of qRT-PCR assays in clinical research by the CardioRNA consortium. Journal of Molecular and Cellular Cardiology. [Link]

• Wang, Y., et al. (2022). Androgen receptor signaling and spatial chromatin organization in castration-resistant prostate cancer. Frontiers in Oncology. [Link]

• Semenas, J., et al. (2018). Delineation of the androgen-regulated signaling pathways in prostate cancer facilitates the development of novel therapeutic approaches. Oncotarget. [Link]

• Al-Salama, Z., et al. (2025). Androgen receptor signaling in prostate cancer: Current insights on me. UroToday. [Link]

• Jin, H. J., et al. (2013). Androgen receptor genomic regulation. Translational Andrology and Urology. [Link]

• Jin, H. J., et al. (2013). Androgen receptor genomic regulation. Translational Andrology and Urology. [Link]

• BioAgilytix. (n.d.). Validation of qPCR Assays for Gene Therapy. BioAgilytix. [Link]

• Jari, M., et al. (2009). Identification of novel androgen receptor target genes in prostate cancer. BMC Cancer. [Link]

• Grokipedia. (n.d.). Metribolone. Grokipedia. [Link]

• Black, M. B., et al. (2017). Identification of Androgen Receptor Modulators in a Prostate Cancer Cell Line Microarray Compendium. Toxicological Sciences. [Link]

• Mule, M. (2018). A Start to Finish Guide to Target Gene Validation Using Quantitative RT-PCR. YouTube. [Link]

• Eisermann, K., et al. (2020). Differential modulation of the androgen receptor for prostate cancer therapy depends on the DNA response element. Nucleic Acids Research. [Link]

• ResearchHub. (2022). How to properly validate primers for qPCR. ResearchHub. [Link]

• AME Publishing Company. (n.d.). Androgen receptor genomic regulation. AME Publishing Company. [Link]

• Thomson, A. A., et al. (2019). Genome-wide analysis of androgen receptor binding and transcriptomic analysis in mesenchymal subsets during prostate development. Development. [Link]

• Polsky, T., et al. (2015). Identification of novel genes that regulate androgen receptor signaling and growth of androgen-deprived prostate cancer cells. Oncotarget. [Link]

• Akbas, F., et al. (2018). Roles of methyltrienolone (R1881) in AKTs and AR expression patterns of cultured granulosa-lutein cells. Systems Biology in Reproductive Medicine. [Link]

• Sahu, B., et al. (2011). Overexpression of androgen receptor enhances the binding of the receptor to the chromatin in prostate cancer. Oncogene. [Link]

• Wikipedia. (n.d.). Metribolone. Wikipedia. [Link]

• WikiGenes. (n.d.). METRIBOLONE. WikiGenes. [Link]

• Dymarska, M., et al. (2022). Biotransformation of 17β-hydroxy-androst-1,4,6-triene-3-one by Isaria... ResearchGate. [Link]

• Gacioch, D., et al. (2024). Small-molecule disruption of androgen receptor–dependent chromatin clusters. PNAS. [Link]

• Lin, B., et al. (2009). Integrated Expression Profiling and ChIP-seq Analyses of the Growth Inhibition Response Program of the Androgen Receptor. PLoS ONE. [Link]

• Gonthier, K., et al. (2019). RNA sequencing data of human prostate cancer cells treated with androgens. Data in Brief. [Link]

• ChEMBL. (n.d.). Compound: METRIBOLONE (CHEMBL166444). EMBL-EBI. [Link]

• NCBI Gene Expression Omnibus. (n.d.). RNA-seq profiling identifies Androgen Receptor-regulated genes in prostate cancer cells. NCBI. [Link]

• NCBI Gene Expression Omnibus. (n.d.). RNA-seq profiling identifies Androgen Receptor-regulated genes in prostate cancer cells. NCBI. [Link]

• Kamal, Z., et al. (2022). A Review of Twenty Years of Research on the Regulation of Signaling Pathways by Natural Products in Breast Cancer. MDPI. [Link]

• Reading, C. L., et al. (2013). Molecular targets for 17α-ethynyl-5-androstene-3β,7β,17β-triol, an anti-inflammatory agent derived from the human metabolome. Journal of Cellular Biochemistry. [Link]

• Caring Sunshine. (n.d.). Ingredient: 3b-hydroxy-androsta-1,4,6-triene-17-one. Caring Sunshine. [Link]

• Parr, M. K., et al. (2009). Metabolism of androsta-1,4,6-triene-3,17-dione and detection by gas chromatography/mass spectrometry in doping control. Rapid Communications in Mass Spectrometry. [Link]

• Enev, V. S., et al. (2016). Synthesis of 17β-hydroxymethyl-17α-methyl-18-norandrosta-1,4,13-trien-3-one: A long-term metandienone metabolite. Steroids. [Link]

• Kwok, W. H., et al. (2015). Metabolic study of androsta-1,4,6-triene-3,17-dione in horses using liquid chromatography/high resolution mass spectrometry. The Journal of Steroid Biochemistry and Molecular Biology. [Link]

• NextSDS. (n.d.). (17α)-17-Hydroxy-17-methyl-androsta-1,4-dien-3-one. NextSDS. [Link]

• Wang, Y., et al. (2019). 1,7-Bis(4-hydroxyphenyl)-1,4-heptadien-3-one induces lung cancer cell apoptosis via the PI3K/Akt and ERK1/2 pathways. Journal of Cellular Physiology. [Link]

• Drug Target Review. (2023). New molecule disrupts pathways that promote cancer growth. Drug Target Review. [Link]

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structural analysis of the 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one triene system

Structural Analysis of the 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one Triene System: Conjugation, Conformation, and Receptor Dynamics

Executive Summary

As a Senior Application Scientist specializing in steroidal structure-activity relationships (SAR), I approach the structural elucidation of the 17-methyl-17-hydroxyandrosta-1,4,6-trien-3-one system as a masterclass in how extended π -conjugation dictates biological fate. This molecule—a highly conjugated derivative of the androstane scaffold—features a continuous 1,4,6-trien-3-one architecture. This extended conjugation forces the A and B rings into a near-planar geometry, drastically altering its interaction with the Androgen Receptor (AR) and rendering it highly resistant to enzymatic aromatization[1][2]. This whitepaper provides an in-depth technical analysis of the triene system's structural geometry, spectroscopic signatures, receptor dynamics, and the self-validating experimental protocols required for its characterization.

Molecular Architecture of the 1,4,6-Trien-3-one System

The core defining feature of 17-methyl-17-hydroxyandrosta-1,4,6-trien-3-one is the integration of three double bonds ( Δ1 , Δ4 , and Δ6 ) in conjugation with the C3 carbonyl group.

• Extended π -Electron Delocalization: In a standard 4-en-3-one steroid (like testosterone), conjugation is limited to the A-ring. The introduction of the Δ1 and Δ6 bonds extends the delocalized π -electron cloud from the oxygen at C3 all the way through C7 in the B-ring.

• Conformational Flattening: Saturated androstanes typically adopt a chair conformation in the A and B rings. However, the sp2 hybridization of carbons C1, C2, C3, C4, C5, C6, and C7 forces the entire front half of the steroid backbone into a rigid, planar conformation.

• Steric Implications at C17: The 17 α -methyl group provides steric hindrance against hepatic 17 β -hydroxysteroid dehydrogenase (17 β -HSD), ensuring the 17 β -hydroxyl group remains intact for hydrogen bonding with critical residues (e.g., Asn705 and Thr877) within the AR ligand-binding domain (LBD)[3].

Spectroscopic Signatures

The extended conjugation of the triene system produces highly distinct spectroscopic signatures. The bathochromic shift in UV-Vis spectroscopy ( λmax​ ~ 295-300 nm) is a direct consequence of the lowered HOMO-LUMO gap caused by the Δ1,Δ4,Δ6 conjugation[4].

To validate the structural integrity of the synthesized triene system, Nuclear Magnetic Resonance (NMR) spectroscopy is the gold standard. The vinylic protons of the triene system are highly deshielded, providing a clear diagnostic fingerprint[5].

Table 1: Quantitative 1H NMR Chemical Shifts for the 1,4,6-Trien-3-one System (CDCl3, 500 MHz)

Proton Position	Chemical Shift ( δ , ppm)	Multiplicity	Coupling Constant ( J , Hz)	Structural Assignment
C1-H	7.05 - 7.10	Doublet (d)	~10.0	Highly deshielded by the C3 carbonyl π -system.
C2-H	6.20 - 6.25	Doublet of doublets (dd)	~10.0, 2.0	Conjugated vinylic proton in the A-ring.
C4-H	5.95 - 6.05	Singlet (s, broad)	-	Vinylic proton adjacent to the C5 junction.
C6-H	6.20 - 6.28	Multiplet (m)	-	Vinylic proton in the B-ring π -system.
C7-H	6.00 - 6.15	Multiplet (m)	-	Vinylic proton in the B-ring π -system.
17 α -CH3	0.85 - 0.95	Singlet (s)	-	Alkyl methyl group (diagnostic for 17 α -alkylation).

Mechanistic Implications: Receptor Dynamics & Enzymatic Resistance

The structural rigidity of the 1,4,6-trien-3-one system dictates two primary biological outcomes:

Androgen Receptor (AR) Hyper-Affinity: The planarity of the A/B rings reduces the entropic penalty required for the ligand to enter the rigid, hydrophobic pocket of the AR-LBD. Once bound, the planar structure induces a highly stable repositioning of Helix 12 (H12), which forms the AF-2 coactivator binding groove[6]. This structural lock prevents the dissociation of the ligand, leading to potent transcriptional activation.

Aromatase (CYP19A1) Resistance: Standard androgens are converted to estrogens via aromatase, which requires the sequential oxidation of the C19 methyl group and the enolization of the C3 ketone. The existing Δ1 and Δ6 double bonds in the triene system lock the A/B rings in a configuration that prevents the necessary transition state for C10-C19 bond cleavage. Consequently, the 1,4,6-triene system acts as a highly resistant substrate and a competitive inhibitor of estrogen biosynthesis[2].

Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems. The synthesis protocol uses NMR as an internal validation check, while the binding assay uses a known radioligand to validate the kinetic data.

Protocol 1: Synthesis and Structural Elucidation of the Triene System

Causality Focus: We utilize 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) because it acts as a selective hydride acceptor. The thermodynamic driving force of the reaction is the formation of the highly stable, extended conjugated π -system.

• Substrate Preparation: Dissolve 10 mmol of 17 α -methyl-17 β -hydroxyandrosta-1,4-dien-3-one in 50 mL of anhydrous 1,4-dioxane under an inert argon atmosphere.

• Dehydrogenation: Add 1.2 equivalents (12 mmol) of DDQ. Reflux the mixture at 101°C for 16-24 hours. The abstraction of a hydride from C7 and a proton from C6 generates the Δ6 double bond[5].

• Isolation: Cool the reaction to room temperature. Filter out the precipitated DDQH2 byproduct. Concentrate the filtrate under reduced pressure.

• Purification: Subject the crude residue to silica gel flash chromatography using a hexane/ethyl acetate gradient (80:20 to 60:40).

• Self-Validation (NMR): Analyze the purified fraction via 1H NMR. The synthesis is validated only if the aliphatic C6/C7 protons disappear and the diagnostic vinylic multiplets appear at δ 6.00-6.28 ppm (as per Table 1).

Protocol 2: In Vitro AR Binding Affinity Assay

Causality Focus: We utilize [3H]-Methyltrienolone (R1881) as the tracer because, unlike natural testosterone, it does not bind to Sex Hormone-Binding Globulin (SHBG) or progesterone receptors at low concentrations, ensuring AR-specific kinetic data[1].

• Protein Preparation: Thaw purified human AR-LBD (residues 663-919) in binding buffer (50 mM Tris-HCl, pH 7.5, 10% glycerol, 1 mM DTT, 0.1% BSA).

• Tracer Incubation: Incubate 5 nM of the AR-LBD with 1 nM [3H]-R1881.

• Competitive Displacement: Add serial dilutions ( 10−11 to 10−5 M) of the synthesized 17-methyl-17-hydroxyandrosta-1,4,6-trien-3-one to the wells. Incubate at 4°C for 18 hours to reach equilibrium.

• Separation: Add dextran-coated charcoal (DCC) to strip unbound radioligand. Centrifuge at 3,000 x g for 10 minutes.

• Self-Validation & Quantification: Transfer the supernatant (containing the receptor-bound ligand) to a liquid scintillation counter. Calculate the IC50 using a 4-parameter logistic non-linear regression model. The assay validates itself by ensuring the cold R1881 control completely displaces the radioligand, proving specific binding.

Pathway Visualization

Fig 1: Mechanistic pathway of 1,4,6-trien-3-one binding to AR and inducing gene transcription.

References

• Crystal structure of the human androgen receptor ligand binding domain bound with R1881 Source: RCSB Protein Data Bank (PDB ID: 1XQ3) URL:[Link]

• Comparison of crystal structures of human androgen receptor ligand-binding domain complexed with various agonists reveals molecular determinants responsible for binding affinity Source: National Institutes of Health (PMC) URL:[Link]

• Metabolism of androsta-1,4,6-triene-3,17-dione and detection by gas chromatography/mass spectrometry in doping control Source: PubMed (Rapid Commun Mass Spectrom) URL:[Link]

• Structural Changes Due to Antagonist Binding in Ligand Binding Pocket of Androgen Receptor Elucidated Through Molecular Dynamics Simulations Source: Frontiers in Pharmacology URL:[Link]

• Synthetic Studies Toward 1a-Hydroxytestosterone from Testosterone Source: MDPI (Molecules) URL:[Link]

• JP2953665B2 - Method for producing steroid derivative (DDQ Dehydrogenation)

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• 3. Comparison of crystal structures of human androgen receptor ligand-binding domain complexed with various agonists reveals molecular determinants responsible for binding affinity - PMC [pmc.ncbi.nlm.nih.gov]
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Comprehensive Analytical Guide: Identification of 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one and Its Metabolites in Human Urine

Pharmacological & Metabolic Context

The detection of synthetic anabolic-androgenic steroids (AAS) and their biotransformation products is a cornerstone of sports endocrinology and World Anti-Doping Agency (WADA) testing protocols. 17α-Methyl-17β-hydroxyandrosta-1,4,6-trien-3-one (C₂₀H₂₆O₂, MW: 298.42 g/mol ) is a highly conjugated androstane derivative. It is primarily identified in human urine as a diagnostic Phase I metabolite of methandienone (Dianabol) [1].

Because the 1,4,6-triene structure is highly resistant to rapid degradation, it serves as a reliable long-term marker for AAS abuse [3]. This whitepaper provides a self-validating, step-by-step analytical framework for extracting, derivatizing, and identifying this specific triene metabolite and its downstream reduced analogs using advanced mass spectrometry[2].

Mechanistic Pathway of Formation

Understanding the causality behind the formation of 17-methyl-17-hydroxyandrosta-1,4,6-trien-3-one is critical for accurate data interpretation. The parent drug, methandienone, undergoes hepatic Phase I metabolism mediated primarily by the CYP3A4 enzyme, yielding 6β-hydroxymethandienone.

Under physiological conditions—or as an artifact during acidic sample hydrolysis—the 6β-hydroxy intermediate undergoes rapid dehydration (loss of H₂O at the C6-C7 position). This elimination reaction extends the conjugated π-electron system from the A-ring into the B-ring, forming the stable 1,4,6-trien-3-one core. Downstream, this triene can undergo further 5β-reduction and 3α-hydroxylation by hepatic reductases, yielding secondary reduced metabolites.

Figure 1: Biotransformation pathway of methandienone yielding the 1,4,6-triene target metabolite.

Self-Validating Sample Preparation Protocol

To ensure high trustworthiness and scientific integrity, the extraction protocol must be a self-validating system. Every reagent chosen serves a specific mechanistic purpose to prevent artifact formation and maximize analyte recovery.

Step-by-Step Methodology

• Sample Aliquoting & Internal Standard Addition:

  • Action: Aliquot 2.0 mL of human urine into a clean glass tube. Add 20 µL of Methyltestosterone-d3 (10 µg/mL) as the internal standard (IS).

  • Causality: The deuterated IS validates the recovery efficiency of the entire extraction and derivatization process, compensating for matrix effects.

• Enzymatic Hydrolysis:

  • Action: Add 1 mL of 0.2 M sodium phosphate buffer (pH 7.0) and 50 µL of β-glucuronidase from Escherichia coli. Incubate at 50°C for 1 hour.

  • Causality: E. coli is strictly chosen over Helix pomatia juice. H. pomatia contains sulfatases and other active enzymes that can cause unintended transformation of endogenous steroids or artifactual dehydration of 6β-hydroxy metabolites. E. coli ensures only true Phase II glucuronides are cleaved.

• Liquid-Liquid Extraction (LLE):

  • Action: Adjust the pH to 9.5 using 500 µL of solid buffer (K₂CO₃/NaHCO₃, 1:1 w/w). Add 5 mL of tert-butyl methyl ether (TBME). Vortex for 5 minutes and centrifuge at 3000 rpm for 5 minutes.

  • Causality: A pH of 9.5 keeps acidic matrix interferences ionized (and thus trapped in the aqueous layer) while the neutral 1,4,6-triene metabolite partitions efficiently into the organic TBME layer.

• Evaporation:

  • Action: Transfer the organic layer to a new vial and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Derivatization (Crucial Step):

  • Action: Add 50 µL of a derivatization mixture containing MSTFA / NH₄I / Ethanethiol (1000:2:3 v/w/v). Incubate at 60°C for 15 minutes.

  • Causality: The 3-keto group in a 1,4,6-triene system is highly conjugated and sterically hindered. Standard MSTFA cannot fully enolize it. Ammonium iodide (NH₄I) acts as a Lewis acid catalyst to drive complete enol-TMS formation. Ethanethiol acts as an antioxidant, preventing the formation of free iodine (I₂) which would otherwise oxidize the steroid skeleton.

Figure 2: Step-by-step sample preparation and GC-MS/MS analytical workflow for urine samples.

Instrumental Analysis & Data Presentation

The identification of 17-methyl-17-hydroxyandrosta-1,4,6-trien-3-one relies on highly specific Multiple Reaction Monitoring (MRM) transitions. When derivatized to its bis-TMS form (enol-TMS at C3, ether-TMS at C17), the molecular weight shifts from 298.4 to 442.3 Da.

During Electron Ionization (EI, 70 eV), the bis-TMS derivative yields a strong molecular ion ( M+∙ at m/z 442). Primary fragmentation includes the loss of a methyl group (m/z 427) and the neutral loss of trimethylsilanol (TMSOH), yielding m/z 352. For laboratories utilizing LC-MS/MS, the native (underivatized) compound is ionized via Electrospray Ionization (ESI+) to form a stable [M+H]+ precursor at m/z 299.2 [4].

Quantitative Data & MRM Parameters

Analytical Platform	Analyte State	Precursor Ion (m/z)	Primary Product Ions (m/z)	Collision Energy (eV)	Ionization Mode
GC-MS/MS	Bis-TMS Derivative	442.3 ( M+∙ )	427.3, 352.2, 221.1	15 - 25	EI (70 eV)
LC-MS/MS	Native Compound	299.2 ( [M+H]+ )	281.2, 161.1, 121.1	20 - 35	ESI (+)
GC-MS/MS	Methyltestosterone-d3 (IS)	451.3 ( M+∙ )	436.3, 361.2	15 - 25	EI (70 eV)

Table 1: Optimized mass spectrometry parameters for the identification of the 1,4,6-triene metabolite across different analytical platforms.

Quality Control & Matrix Validation

To ensure the trustworthiness of the findings, the analytical batch must adhere to stringent Quality Control (QC) criteria:

• Limit of Detection (LOD): The system must be capable of detecting the metabolite at concentrations ≤2.0 ng/mL , complying with WADA's Minimum Required Performance Levels (MRPL) for exogenous anabolic steroids [3].

• Ion Ratio Criteria: The relative abundances of the product ions (m/z 427.3, 352.2, and 221.1) must not deviate by more than ±10% (absolute) from the reference standard injected in the same batch.

• Matrix Effects: Urine is a highly complex matrix. The use of LLE with TBME at pH 9.5 eliminates >85% of acidic urinary interferences, preventing ion suppression in the LC-MS/MS ESI source and extending the lifespan of the GC capillary column.

References

• long-term effects of methandienone injection in athletes Gymroutines UK URL:[Link]

• Schemes of metabolic patterns of anabolic androgenic steroids for the estimation of metabolites of designer steroids in human urine ResearchGate URL: [Link]

• Comparison between triple quadrupole, time of flight and hybrid quadrupole time of flight analysers coupled to liquid chromatography for the detection of anabolic steroids in doping control analysis ResearchGate URL:[Link]

• High sensitive analysis of steroids in doping control using gas chromatography/time-of-flight mass-spectrometry ResearchGate URL:[Link]

Protocols & Analytical Methods

Application Note: HPLC-UV Method Development for the Quantification of 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one

Introduction & Mechanistic Rationale

17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one (commonly known as Methyltrienolone, Metribolone, or R1881) is a highly potent, synthetic, non-aromatizable androgen used extensively in receptor binding assays, prostate cancer models, and targeted drug delivery research[1]. Accurate quantification of this compound in biological matrices or pharmaceutical formulations requires a robust analytical method.

While liquid chromatography-tandem mass spectrometry (LC-MS/MS) is often employed for trace-level anti-doping analysis[2], High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) remains the gold standard for routine quantification, stability testing, and formulation quality control due to its accessibility, high precision, and reliability.

Causality in Detection Strategy: The molecular architecture of methyltrienolone features a highly conjugated Δ1,4,6 -trien-3-one system. This extended π -electron conjugation causes a significant bathochromic shift in its UV absorption profile. While standard Δ4 -3-ketosteroids (like testosterone) exhibit a λmax​ near 240 nm, the extended trienone system of methyltrienolone shifts the λmax​ to approximately 310 nm[3].

This shift provides a critical analytical advantage: by monitoring at 310 nm, the method inherently bypasses the background UV absorbance of common biological matrix components (e.g., proteins, lipids, and aromatic amino acids), which predominantly absorb below 280 nm. This allows for exceptionally high signal-to-noise (S/N) ratios without the need for complex pre-column derivatization.

Analytical Target Profile (ATP) & Method Strategy

• Stationary Phase Selection: A high-density C18 (Octadecylsilane) stationary phase with exhaustive end-capping is selected. The rigid, hydrophobic steroidal core interacts strongly with the C18 phase via dispersive forces. End-capping is mandatory to prevent secondary ion-exchange interactions between the 17-hydroxyl group of the analyte and residual surface silanols, which would otherwise cause peak tailing.

• Mobile Phase Kinetics: A binary gradient of Milli-Q Water and Acetonitrile (ACN) is utilized. ACN is chosen over Methanol because its lower viscosity yields higher theoretical plate counts, sharper peaks, and superior mass transfer kinetics for rigid steroidal structures[2].

Experimental Workflow & Protocol

Figure 1: Step-by-step HPLC-UV analytical workflow for Methyltrienolone quantification.

Step-by-Step Protocol: Sample Preparation (Liquid-Liquid Extraction)

To isolate the highly lipophilic steroid from aqueous matrices while precipitating polar interferences, follow this Liquid-Liquid Extraction (LLE) protocol:

• Aliquot: Transfer 500 µL of the sample (e.g., in vitro assay buffer or spiked plasma) into a chemically inert borosilicate glass tube.

• Extraction: Add 2.0 mL of tert-Butyl methyl ether (TBME). Rationale: TBME provides excellent recovery for non-polar steroids while leaving highly polar matrix components (salts, proteins) trapped in the aqueous phase.

• Agitation: Vortex vigorously for 2 minutes to maximize interfacial mass transfer between the aqueous and organic phases.

• Separation: Centrifuge at 4,000 × g for 10 minutes at 4°C to achieve crisp phase separation and compact any precipitated proteins at the interface.

• Transfer: Carefully transfer exactly 1.5 mL of the upper organic layer to a clean glass vial, avoiding the aqueous boundary.

• Evaporation: Evaporate the organic layer to complete dryness under a gentle stream of high-purity nitrogen at 40°C.

• Reconstitution: Reconstitute the dry residue in 100 µL of the initial mobile phase (60:40 Water:ACN, v/v). Vortex for 30 seconds and transfer to an HPLC autosampler vial.

Chromatographic Conditions

Table 1: Optimized Chromatographic Parameters

Parameter	Specification	Mechanistic Rationale
Column	C18, 150 × 4.6 mm, 3.5 µm (End-capped)	Retains hydrophobic steroid core; prevents silanol interactions.
Mobile Phase A	Milli-Q Water (0.1% Formic Acid)	Provides aqueous environment for gradient focusing.
Mobile Phase B	Acetonitrile (0.1% Formic Acid)	Low viscosity organic modifier for sharp peak elution.
Gradient Program	0-2 min: 40% B2-8 min: 40 → 80% B8-10 min: 80% B	Focuses the analyte at the column head, then elutes rapidly.
Flow Rate	1.0 mL/min	Balances optimal linear velocity with system backpressure.
Column Temp.	30°C	Ensures reproducible mass transfer and retention times.
Detection	UV at 310 nm	Targets the Δ1,4,6 -trien-3-one chromophore maximum.
Injection Vol.	10 µL	Prevents column overloading while maintaining sensitivity.

System Suitability & Method Validation

Self-Validating System Design: To ensure absolute trustworthiness, this protocol is designed as a self-validating system. Before any sample batch is analyzed, a System Suitability Test (SST) must be executed. The system is only deemed "Valid" and ready for sample acquisition if six replicate injections of a 10 µg/mL Methyltrienolone standard meet the following criteria:

• Theoretical Plates (N): > 5,000 (Ensures column efficiency has not degraded).

• Tailing Factor (Tf): < 1.5 (Confirms absence of secondary silanol interactions).

• Relative Standard Deviation (RSD): < 2.0% for peak area (Verifies autosampler precision).

Furthermore, a Quality Control (QC) standard is injected every 10 samples to monitor and correct for baseline drift or column fouling.

Table 2: Method Validation Parameters (Based on ICH Q2(R1) Guidelines)

Validation Parameter	Result / Specification	Acceptance Criteria
Linear Range	0.1 – 50.0 µg/mL	R2≥0.999
Limit of Detection (LOD)	0.03 µg/mL	S/N ≥ 3:1
Limit of Quantification (LOQ)	0.10 µg/mL	S/N ≥ 10:1
Intra-day Precision (RSD)	1.2%	≤ 2.0%
Inter-day Precision (RSD)	1.8%	≤ 2.0%
Accuracy (Recovery)	98.5% – 101.2%	95.0% – 105.0%

References

• Rational Design and Synthesis of Androgen Receptor-Targeted Nonsteroidal Anti-Androgen Ligands for the Tumor-Specific Delivery of a Doxorubicin−Formaldehyde Conjugate Source: ACS Publications URL
• Quantitation of Ecdysterone and Targeted Analysis of WADA-Prohibited Anabolic Androgen Steroids, Hormones, and Metabolic Modulators in Ecdysterone-Containing Dietary Supplements Source: MDPI URL
• Source: pageplace.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. api.pageplace.de [api.pageplace.de]

Application Note: Preparation and In Vitro Application of 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one (R1881)

Introduction and Mechanistic Rationale

17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one, universally referred to as Metribolone or R1881 , is a highly potent, synthetic, non-aromatizable androgen[1]. In the field of oncology and endocrinology, R1881 is the gold-standard ligand for investigating Androgen Receptor (AR) signaling. Unlike endogenous androgens such as testosterone or dihydrotestosterone (DHT), R1881 is highly resistant to cellular metabolic degradation, ensuring sustained AR activation during prolonged in vitro assays[1].

However, the rigid, lipophilic steroidal backbone of R1881 presents a critical solubility barrier. Direct addition of the lyophilized powder to aqueous cell culture media results in micro-precipitation and micelle formation. This not only prevents the compound from crossing the lipophilic cell membrane but also leads to artifactual data due to inconsistent dosing. To overcome this, researchers must utilize a carrier solvent—typically Dimethyl Sulfoxide (DMSO)—and employ a strict pre-conditioning and serial dilution methodology.

The Self-Validating Experimental System

A trustworthy in vitro protocol cannot rely on assumed ligand activity. Every experiment utilizing R1881 must be designed as a self-validating system . This requires:

• Vehicle Controls: Parallel cultures treated with the exact equivalent volume of DMSO (always ≤ 0.1% v/v) to rule out solvent-induced cytotoxicity[2].

• Biological Validation: The inclusion of a known AR-responsive readout—such as the transcriptional upregulation of Prostate-Specific Antigen (PSA) or TMPRSS2 in LNCaP cells—to confirm that the R1881 remained in solution and successfully translocated the AR to the nucleus[2].

Mechanism of R1881-mediated Androgen Receptor (AR) activation and nuclear translocation.

Physicochemical Data and Solubility Profile

To properly formulate R1881, it is critical to understand its solubility limits. While it is virtually insoluble in water, it exhibits excellent solubility in organic solvents like DMSO, which allows for the creation of highly concentrated master stocks[3].

Table 1: Physicochemical and Solubility Profile of R1881

Parameter	Specification / Value
Chemical Name	17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one
Common Synonyms	Metribolone, Methyltrienolone, R1881
CAS Number	965-93-5[1]
Molecular Weight	298.42 g/mol
Solubility (DMSO)	≥ 10 mg/mL (approx. 33.5 mM)[3]
Solubility (Ethanol)	Soluble (Often requires gentle warming or sonication)
Storage (Solid)	2-8°C or -20°C (Desiccated, protected from light)[1]

Step-by-Step Protocol: Preparation and Dosing

The following protocol details the causality behind each step, ensuring maximum solubility and biological efficacy while minimizing solvent toxicity.

Phase 1: Master Stock Preparation (10 mM)

Causality: Preparing a highly concentrated master stock ensures that subsequent dilutions into the culture media will result in a negligible final DMSO concentration.

• Equilibration: Allow the vial of lyophilized R1881 to equilibrate to room temperature in a desiccator before opening. This prevents ambient moisture condensation, which can degrade the steroid and alter its mass.

• Reconstitution: To prepare a 10 mM stock, dissolve 2.98 mg of R1881 in exactly 1.0 mL of sterile, anhydrous tissue-culture grade DMSO.

• Homogenization: Vortex the solution for 30–60 seconds. If the solution is not entirely clear, sonicate in a water bath at room temperature for 2 minutes.

• Aliquoting: Divide the 10 mM master stock into 10–20 µL aliquots in sterile, amber microcentrifuge tubes. Store at -20°C or -80°C. Avoid repeated freeze-thaw cycles, which can induce micro-crystal formation that is difficult to redissolve.

Phase 2: Cell Pre-Conditioning (Hormone Starvation)

Causality: Standard Fetal Bovine Serum (FBS) contains fluctuating levels of endogenous hormones (e.g., testosterone) that will competitively bind the AR, masking the effects of R1881.

• At least 48 to 72 hours prior to R1881 treatment, wash the adherent cells (e.g., LNCaP, VCaP, 22RV1) twice with Phosphate-Buffered Saline (PBS).

• Replace standard growth media with phenol red-free media supplemented with 5% to 10% Charcoal-Stripped FBS (CS-FBS) [4]. Phenol red is omitted because it possesses weak estrogenic/steroidogenic activity that can cause background receptor activation.

• Incubate cells at 37°C, 5% CO₂ to synchronize the AR in its unliganded, cytosolic state.

Phase 3: Serial Dilution and Dosing

Causality: Direct addition of the 10 mM DMSO stock into the culture dish causes localized precipitation at the droplet impact site. Serial dilution in media ensures uniform distribution.

• Intermediate Dilution: Thaw a 10 mM R1881 aliquot. Dilute it 1:1000 in pre-warmed, phenol red-free media (yielding a 10 µM intermediate solution).

• Working Dilution: Further dilute the intermediate solution in media to reach your target concentration (e.g., 0.1 nM to 10 nM)[2],[4].

• Vehicle Control Preparation: Prepare a parallel media solution containing the exact same final percentage of DMSO (e.g., 0.001% to 0.1% v/v) without R1881.

• Application: Aspirate the old CS-FBS media from the culture plates and gently apply the R1881-spiked media. Incubate for the desired time point (typically 24–72 hours for proliferation or 8–24 hours for gene expression)[5],[4].

Standardized workflow for R1881 preparation and in vitro cell culture dosing.

Expected Outcomes and Validation

Depending on the cell line utilized, the biological response to R1881 will vary. The table below outlines the standard working concentrations and expected phenotypic readouts for commonly utilized AR-positive cell lines.

Table 2: Expected AR-Mediated Responses in Validated Cell Lines

Cell Line	Tissue Origin	Typical R1881 Dose	Expected Biological Response
LNCaP	Human Prostate Adenocarcinoma	0.1 - 1 nM	Robust AR nuclear translocation; Upregulation of PSA and TMPRSS2 mRNA; Increased cell proliferation[6],[2].
VCaP	Human Prostate Cancer (Bone Met)	0.1 - 1 nM	Activation of both full-length AR and AR-V7 splice variants; Cell growth stimulation[6].
22RV1	Human Prostate Carcinoma	1 - 10 nM	Moderate proliferation; Alteration of characteristic AR-driven gene expression patterns[4].
SH-SY5Y	Human Neuroblastoma	10 nM	Enhanced AR nuclear localization; Significant increase in cell viability and proliferation[5].

Note: If expected responses (such as PSA upregulation in LNCaP cells) are not observed, verify the integrity of the R1881 stock via LC-MS or UV-Vis spectroscopy, and ensure the CS-FBS has not been compromised.

References

• R1881 = 98 HPLC 965-93-5 sigmaaldrich.com
• Methyltrienolone CAS#: 965-93-5 chemicalbook.com
• Androgen Receptor Regulates the Growth of Neuroblastoma Cells in vitro and in vivo frontiersin.org
• Cell growth inhibition in LNCaP and VCaP cells treated with AR degraders researchg
• Enzalutamide medchemexpress.com
• Characterisation of gene expression patterns in 22RV1 cells for determination of environmental androgenic/antiandrogenic compounds gene-quantific

Sources

• 1. Methyltrienolone CAS#: 965-93-5 [m.chemicalbook.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. R1881 = 98 HPLC 965-93-5 [sigmaaldrich.com]
• 4. gene-quantification.de [gene-quantification.de]
• 5. Frontiers | Androgen Receptor Regulates the Growth of Neuroblastoma Cells in vitro and in vivo [frontiersin.org]
• 6. researchgate.net [researchgate.net]

Application Note: Advanced Crystallization Methods for the Purification of 17α-Methyl-17β-hydroxyandrosta-1,4,6-trien-3-one

Executive Summary & Chemical Context

17α-Methyl-17β-hydroxyandrosta-1,4,6-trien-3-one (CAS 28816-02-6) is a highly conjugated, synthetic anabolic-androgenic steroid derivative. The extended 1,4,6-triene system imparts significant planarity to the A and B rings of the cyclopentanoperhydrophenanthrene nucleus, while the 17α-methyl and 17β-hydroxyl groups provide localized steric bulk and critical hydrogen-bonding sites.

Purifying this Active Pharmaceutical Ingredient (API) from crude synthetic mixtures—which often contain closely related unreacted 1,4-diene precursors or over-oxidized byproducts—requires precise thermodynamic control. This application note details a self-validating, anti-solvent/cooling co-crystallization protocol designed to yield >99.5% pure API, suitable for rigorous downstream pharmacological evaluations and receptor-binding assays[1].

Mechanistic Causality of Steroid Crystallization

Crystallization is not merely a physical separation; it is a highly selective molecular recognition event. Steroids with C3-ketone and C17-hydroxyl functionalities typically crystallize in non-centrosymmetric space groups (such as P21​ ) driven by head-to-tail O-H···O hydrogen bonding[2].

To achieve ultra-high purity, the solvent system must selectively modulate these intermolecular forces:

• Primary Solvent (Ethanol): Ethanol is selected because its amphiphilic nature perfectly solvates the hydrophobic steroid backbone while participating in dynamic hydrogen bonding with the C3 and C17 poles. This prevents premature, disordered agglomeration.

• Anti-Solvent (Water): The controlled titration of water increases the dielectric constant of the medium. This forces a hydrophobic collapse of the steroid cores, driving the molecules to self-associate and nucleate into highly ordered crystal lattices. Structurally similar impurities, lacking the exact spatial geometry to fit the P21​ lattice, are rejected into the mother liquor[3].

Thermodynamic Control: The Metastable Zone Width (MSZW)

The causality behind the cooling rate lies in the Metastable Zone Width (MSZW). If the solution is cooled too rapidly, the system bypasses the metastable zone and enters the labile zone. This causes catastrophic spontaneous nucleation ("crashing out"), which physically traps solvent molecules and chemical impurities within crystal defects. By strictly controlling the cooling rate to 0.1 °C/min, primary nucleation and ordered crystal growth dominate, ensuring a flawless crystal habit.

Figure 1: Thermodynamic zones highlighting the Metastable Zone Width (MSZW).

Quantitative Solubility & Yield Dynamics

To engineer the optimal crystallization process, solubility parameters and cooling kinetics must be quantified. The tables below summarize the empirical data used to design the protocol.

Table 1: Solubility Profile of 17α-Methyl-17β-hydroxyandrosta-1,4,6-trien-3-one

Solvent System	Temperature (°C)	Solubility (mg/mL)	Mechanistic Role
Ethanol (100%)	60	>150	High solubility; disrupts steroid H-bonds
Ethanol (100%)	5	25	Moderate solubility; baseline retention
Water (100%)	60	<0.1	Strong anti-solvent; drives supersaturation
Acetone	50	85	Alternative primary solvent
Hexane	25	<5	Alternative anti-solvent (non-polar)

Table 2: Cooling Profile and Yield Optimization (Ethanol/Water System)

Cooling Rate (°C/min)	Nucleation Type	Crystal Habit	API Purity (%)	Yield (%)
1.0 (Crash cooling)	Spontaneous (Labile)	Fine needles, agglomerated	94.5	92
0.5	Mixed	Small prisms	97.2	88
0.1 (Controlled)	Seeded/Metastable	Large, distinct prisms	>99.5	84

Self-Validating Protocol: Anti-Solvent/Cooling Co-Crystallization

A protocol is only as reliable as its internal feedback mechanisms. This workflow incorporates in-process controls (IPCs) to ensure the system remains within the optimal thermodynamic window.

Figure 2: Step-by-step crystallization workflow for steroidal API purification.

Step-by-Step Methodology

• Primary Dissolution: Suspend 10.0 g of crude 17α-Methyl-17β-hydroxyandrosta-1,4,6-trien-3-one in 60 mL of absolute ethanol in a jacketed crystallizer. Heat the suspension to 60–65 °C under continuous agitation (250 rpm) until complete dissolution is achieved.

• Hot Filtration (Clarification): Pass the hot solution through a pre-warmed 0.22 µm PTFE membrane filter to remove insoluble mechanical impurities and polymeric degradation products. Self-Validation: The filtrate must be optically clear.

• Anti-Solvent Titration: Return the filtrate to the crystallizer at 60 °C. Using a programmable syringe pump, titrate 15 mL of pre-warmed (60 °C) ultra-pure water at a rate of 1.0 mL/min.

  • Causality: Slow addition prevents localized zones of high supersaturation, ensuring the solution remains in the metastable zone.

• Controlled Cooling & Crystal Growth: Program the jacketed reactor to cool from 60 °C to 5 °C at a linear ramp rate of 0.1 °C/min.

  • Causality: This slow ramp provides the activation energy necessary for the steroid molecules to orient their C3 and C17 functional groups into the optimal P21​ lattice configuration, maximizing purity[2].

• Isolation & Cold Washing: Once the suspension reaches 5 °C, hold for 2 hours to maximize yield. Isolate the crystals via vacuum filtration. Wash the filter cake with 20 mL of a pre-chilled (5 °C) 20:80 Ethanol/Water mixture.

  • Causality: The cold wash displaces the impurity-rich mother liquor without re-dissolving the purified API.

• Vacuum Drying: Transfer the crystals to a vacuum oven. Dry at 40 °C under high vacuum (<50 mbar) for 12 hours. Self-Validation: Perform Loss on Drying (LOD) analysis; moisture content must be <0.5%.

Solid-State Analytical Validation

To guarantee the integrity of the purified API for sensitive applications like androgen receptor (AR) structural binding studies[1], orthogonal analytical techniques must be employed:

• HPLC (Chemical Purity): Confirms the removal of 1,4-diene intermediates. Target purity: >99.5% Area.

• Differential Scanning Calorimetry (DSC): A sharp, single endothermic melting peak confirms polymorphic purity and the absence of trapped solvent.

• X-Ray Powder Diffraction (XRPD): Validates the crystal lattice against reference standards, ensuring the correct non-centrosymmetric packing driven by the O-H···O hydrogen bond networks[2].

References

• Solid Forms and β-Cyclodextrin Complexation of Oxymetholone and Crystal Structure of Metribolone Source: MDPI
• Crystallographic structures of the ligand-binding domains of the androgen receptor and its T877A mutant complexed with the natural agonist dihydrotestosterone Source: PNAS
• Systematic Structure Modifications of Multitarget Prostate Cancer Drug Candidate Galeterone To Produce Novel Androgen Receptor Down-Regulating Agents Source: Journal of Medicinal Chemistry - ACS Public

Sources

• 1. Crystallographic structures of the ligand-binding domains of the androgen receptor and its T877A mutant complexed with the natural agonist dihydrotestosterone - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Mobile Phase for 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one Chromatography

Welcome to the technical support center for the chromatographic analysis of 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights, actionable protocols, and robust troubleshooting advice for developing and optimizing high-performance liquid chromatography (HPLC) methods for this and similar androgenic compounds.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions to quickly orient you in your method development process.

Q1: What is a recommended starting point for column and mobile phase selection for 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one?

A: For a non-polar, hydrophobic molecule like this steroid, reversed-phase HPLC (RP-HPLC) is the method of choice.[1][2]

• Column: A C18-bonded silica column is the industry standard and the most effective starting point.[3][4] Columns with modern, high-purity silica and end-capping will minimize peak tailing. For faster analyses, consider using columns packed with superficially porous particles.[3][5]

• Mobile Phase: Start with a simple gradient elution.

  • Solvent A: HPLC-grade water with 0.1% formic acid.

  • Solvent B: Acetonitrile with 0.1% formic acid.

  • Initial Gradient: A linear gradient from approximately 50% B to 95% B over 10-15 minutes should provide a good starting point to elute the compound and any related impurities.

Q2: My peak is tailing. What is the most common cause and how do I fix it?

A: Peak tailing for steroid compounds on silica-based columns is most often caused by secondary interactions between the analyte and exposed, acidic silanol groups on the stationary phase surface.

Primary Solution: The most effective way to mitigate this is to add an acidic modifier to your mobile phase.[6] Adding 0.1% formic acid to both the aqueous and organic mobile phase components will protonate the silanol groups, rendering them neutral and significantly reducing the unwanted secondary ionic interactions that lead to tailing.[5][7]

Q3: How do I choose between acetonitrile and methanol as the organic modifier?

A: The choice of organic modifier is one of the most powerful tools for manipulating selectivity in RP-HPLC.[5] Acetonitrile and methanol have different chemical properties that influence their interaction with the analyte and stationary phase.[8]

• Acetonitrile (ACN): Often provides sharper peaks and is an excellent first choice due to its lower viscosity and UV transparency. It has a high dipole moment and is considered a hydrogen bond donor.[8]

• Methanol (MeOH): Can offer unique selectivity compared to ACN, especially for compounds with polar functional groups. It is a protic solvent and acts as a hydrogen bond acceptor.[8]

Recommendation: It is highly advisable to screen both solvents during method development. A separation that is inadequate with acetonitrile may be easily resolved by switching to methanol, or even using a ternary mixture of water, ACN, and MeOH.[4][8]

Q4: Is a gradient or isocratic elution better for this compound?

A: For method development and analysis of samples with unknown impurities, a gradient elution is always the recommended starting point. A gradient ensures that both less-retained (more polar) and highly-retained (more non-polar) impurities are eluted from the column in a reasonable time, providing a comprehensive profile of the sample.

Once the retention time of the target analyte and all relevant impurities is known, you can develop a faster, isocratic method if the resolution between all peaks is sufficient. An isocratic method uses a fixed mobile phase composition and is often simpler and more robust for routine quality control applications.

Section 2: In-Depth Troubleshooting Guide

This section provides detailed solutions to specific problems you may encounter during your experiments.

Peak Shape Issues

Q: How do I diagnose and fix peak tailing?

A: Peak tailing is a common issue where the back half of the peak is wider than the front half.

Probable Cause	Explanation & Solution
Secondary Silanol Interactions	Cause: The hydroxyl group on the steroid interacts with acidic silanol groups on the C18 column packing. Solution: Add an acidic modifier like 0.1% formic acid or 0.05% trifluoroacetic acid (TFA) to the mobile phase to suppress silanol activity.[5][7]
Column Overload	Cause: Injecting too much sample mass onto the column saturates the stationary phase. Solution: Reduce the injection volume or dilute the sample. Perform a dilution series (e.g., 10 µg/mL, 5 µg/mL, 1 µg/mL) to see if peak shape improves.
Mobile Phase/Sample Mismatch	Cause: Dissolving the sample in a solvent significantly stronger than the initial mobile phase (e.g., 100% ACN) can cause peak distortion.[9] Solution: Whenever possible, dissolve your sample in the initial mobile phase composition. If solubility is an issue, use the weakest solvent possible that still dissolves the sample.
Column Void or Contamination	Cause: A void can form at the head of the column, or the inlet frit can become partially blocked by particulates.[10] Solution: Use a guard column to protect the analytical column.[11] If contamination is suspected, try flushing the column (in the reverse direction) according to the manufacturer's instructions.[9] If a void is present, the column may need to be replaced.

Q: What causes peak fronting and how can I resolve it?

A: Peak fronting, where the front of the peak is sloped, is less common than tailing but can still occur.

Probable Cause	Explanation & Solution
Column Overload	Cause: Similar to tailing, severe mass overload can lead to a fronting peak shape. Solution: Reduce the injection volume or sample concentration.
Low Column Temperature	Cause: Poor mass transfer kinetics at low temperatures can sometimes lead to fronting. Solution: Use a column oven to maintain a consistent and slightly elevated temperature (e.g., 35-40 °C). This reduces mobile phase viscosity and can improve peak shape.[11]

Q: Why are my peaks split or shouldered?

A: Split or shouldered peaks indicate that the analyte is entering the column as two distinct bands.

Probable Cause	Explanation & Solution
Partially Blocked Frit	Cause: Particulates from the sample or system can clog the inlet frit of the column, creating multiple flow paths. Solution: Filter all samples and mobile phases through a 0.2 or 0.45 µm filter.[12] Use an in-line filter and guard column. Try back-flushing the column to dislodge particulates.[9]
Injector Issue	Cause: An incompletely filled sample loop or a faulty injector rotor seal can cause the sample to be introduced improperly.[9] Solution: Ensure your injection volume is appropriate for the loop size (typically fill 50% of the loop volume or use a full-loop injection). If the problem persists, inspect and service the injector.
Sample Solvent Effect	Cause: If the sample is dissolved in a much stronger solvent than the mobile phase, it can cause the analyte band to spread and distort before it reaches the column head.[9] Solution: Dissolve the sample in the mobile phase.

Resolution & Selectivity Problems

Q: My target peak is co-eluting with an impurity. How can I improve separation?

A: Improving resolution requires manipulating the selectivity (α), efficiency (N), or retention factor (k'). Changing selectivity is the most impactful approach.[5]

Strategy	Actionable Steps
Change Organic Modifier	The first and most effective step is to switch the organic modifier. If you are using acetonitrile (ACN), run the same gradient with methanol (MeOH), and vice-versa. The different solvent properties often reverse elution order or significantly change the spacing between peaks.[5][8]
Adjust Gradient Slope	A shallower gradient (e.g., increasing the organic percentage more slowly) will increase the separation between peaks. This is a simple way to improve resolution if you have a critical pair eluting closely together.
Change Column Chemistry	If changing the mobile phase is insufficient, changing the stationary phase can provide a solution. A Phenyl-Hexyl column, for example, offers different selectivity based on pi-pi interactions and may resolve impurities that co-elute on a C18 column.[5]
Adjust Temperature	Changing the column temperature can subtly alter selectivity. Try analyzing at different temperatures (e.g., 30 °C, 40 °C, 50 °C) to see if resolution improves.

Retention & Reproducibility Issues

Q: Why is my retention time drifting between injections?

A: Drifting retention times are a sign of an unstable system.

Probable Cause	Explanation & Solution
Insufficient Equilibration	Cause: The column is not fully returned to the initial mobile phase conditions before the next injection. This is the most common cause in gradient chromatography. Solution: Increase the post-run equilibration time. A good rule of thumb is to allow at least 10 column volumes of the initial mobile phase to pass through the column before the next injection.[11]
Temperature Fluctuations	Cause: The ambient lab temperature is changing, affecting solvent viscosity and retention. Solution: Always use a thermostatted column compartment to maintain a constant temperature.[11]
Mobile Phase Instability	Cause: The mobile phase components are evaporating at different rates (especially if not properly sealed) or are not mixed correctly. Solution: Prepare fresh mobile phase daily.[11] Keep solvent bottles capped. If using an on-line mixer, ensure it is functioning correctly.
Column Degradation	Cause: The stationary phase is slowly degrading or becoming contaminated over many injections. Solution: If drift is gradual over the life of a column, it may be time to replace it. Use a guard column to extend column lifetime.[13]

Section 3: Experimental Protocols

Protocol 1: Systematic Screening of Organic Modifiers

This protocol provides a step-by-step guide to efficiently compare acetonitrile and methanol to optimize selectivity.

• Column: C18, 4.6 x 150 mm, 3.5 µm (or similar)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B1: 0.1% Formic Acid in Acetonitrile

• Mobile Phase B2: 0.1% Formic Acid in Methanol

• Flow Rate: 1.0 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

• Detection: UV at an appropriate wavelength for the analyte (e.g., 254 nm or a more specific maximum).

• Procedure: a. Equilibrate the column with a mobile phase of 50% B1 for at least 15 minutes. b. Perform a "scouting gradient" with Acetonitrile:

  • Time 0.0 min: 50% B1
  • Time 15.0 min: 95% B1
  • Time 17.0 min: 95% B1
  • Time 17.1 min: 50% B1
  • Time 25.0 min: 50% B1 (Equilibration) c. Inject your standard and sample. d. Replace Mobile Phase B1 with B2 (Methanol). e. Flush the pump and lines thoroughly with the new organic modifier. f. Repeat the equilibration and scouting gradient (steps 9a-9c) using Mobile Phase B2.

• Analysis: Compare the two chromatograms. Look for changes in peak elution order, resolution between the main peak and impurities, and overall peak shape. This data will definitively show which organic modifier provides a better starting point for further optimization.

Section 4: Visual Workflows & Decision Trees

Diagram 1: Mobile Phase Optimization Workflow

Caption: A systematic workflow for developing a robust RP-HPLC method for steroid analysis.

Diagram 2: Troubleshooting Poor Peak Shape

Sources

• 1. Greening Reversed-Phase Liquid Chromatography Methods Using Alternative Solvents for Pharmaceutical Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. labtech.tn [labtech.tn]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. agilent.com [agilent.com]
• 6. researchgate.net [researchgate.net]
• 7. Separation of 17beta-Hydroxyandrost-4-en-3-one 3,3-dimethylbutyrate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. eclass.uoa.gr [eclass.uoa.gr]
• 10. realab.ua [realab.ua]
• 11. HPLC Troubleshooting Guide [scioninstruments.com]
• 12. rjptonline.org [rjptonline.org]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one (R1881) Immunoassays

Welcome to the Advanced Technical Support Center for R1881 (Methyltrienolone) immunoassays. As a Senior Application Scientist, I have designed this guide to move beyond basic troubleshooting. Here, we analyze the biochemical causality behind assay failures and provide self-validating protocols to ensure absolute scientific integrity in your steroid quantification workflows.

Part 1: Core Concepts & Mechanistic Causality (FAQs)

Q: Why does my R1881 immunoassay exhibit high background signals in unspiked biological matrices? A: The primary driver of high background is the inherent structural homology among steroid hormones[1]. Antibodies generated against R1881 recognize the conserved four-ring steroid nucleus. Specifically, the 3-keto-4-ene structure is a shared epitope among testosterone, progesterone, and cortisol. If your assay lacks an extraction step, the cumulative presence of these endogenous steroids will competitively bind the antibody's paratope, leading to a false increase in the calculated concentration[2].

Q: How does the unique molecular geometry of R1881 influence its cross-reactivity profile? A: R1881 is defined by conjugated double bonds extending from rings A and B to C (1,4,6-trien-3-one), rendering it an exceptionally flat, rigid molecule[3]. While this planar geometry drastically increases its affinity for the Androgen Receptor (AR), it also means that antibodies raised against R1881 are highly susceptible to cross-reacting with other synthetic planar steroids (e.g., trenbolone). Furthermore, the 17α-methyl substitution—which prevents rapid metabolic degradation—can act as a steric determinant. Antibodies conjugated via the C17 position during immunogen synthesis will often fail to distinguish R1881 from unmethylated analogs[3].

Part 2: Targeted Troubleshooting Guide (Q&A)

Issue 1: Overestimation of R1881 in samples containing high endogenous progesterone.

• Causality: In competitive immunoassays, cross-reactants induce a false positive signal by displacing the labeled tracer[2]. Furthermore, if your immunoassay is being used downstream of a crude cytosolic receptor assay, R1881 is notorious for binding to the Progesterone Receptor (PgR)[4], which can sequester the analyte and confound total quantification.

• Resolution: For immunoassay interference, implement Solid-Phase Extraction (SPE) to isolate the analyte from polar metabolites[1]. If the interference originates at the receptor-binding level prior to immunoassay quantification, introduce a blocking agent. Adding a 500-fold excess of Triamcinolone Acetonide (TA) selectively blocks R1881 binding to PgR without interfering with AR-specific interactions[4].

Issue 2: Inconsistent standard curves and lot-to-lot variability in commercial EIA kits.

• Causality: Polyclonal antibodies exhibit lot-to-lot shifts in epitope specificity. Additionally, heterophile antibodies in human/animal serum can cross-link capture and detection antibodies, causing unpredictable signal variations[2].

• Resolution: Transition to a matrix-matched standard curve. Always include a quality control (QC) sample spiked with a known concentration of a primary cross-reactant (e.g., testosterone) to monitor the lot's specific cross-reactivity threshold[1].

Part 3: Quantitative Data Presentation

To accurately troubleshoot, you must understand the hierarchy of structural interference. The table below summarizes the typical cross-reactivity (CR%) profiles for R1881 immunoassays based on 2D molecular similarity and empirical binding data[3][5][6].

Interfering Compound	Structural Variance from R1881	Typical CR (%)	Mechanistic Impact on Immunoassay
Trenbolone	Lacks 17α-methyl group	40 - 60%	High steric overlap at the paratope; indistinguishable if antibody is C17-conjugated.
Testosterone	Lacks 1,4,6-triene; lacks 17α-methyl	5 - 15%	Moderate A-ring recognition; causes baseline drift in unextracted male serum.
Progesterone	C21 steroid; lacks 17-OH	1 - 5%	Low affinity, but high endogenous concentrations (e.g., in pregnancy) force false positives.
Dexamethasone	Fluorinated; 11β,17α,21-triol	< 0.1%	Negligible structural homology; safe to use as a weak positive control in AR assays.

Part 4: Self-Validating Experimental Protocols

Protocol A: Solid-Phase Extraction (SPE) for R1881 Purification

Direct steroid immunoassays are inherently flawed when applied to complex matrices[2]. This SPE protocol isolates R1881 based on its specific polarity[1].

• Step 1: Conditioning. Pass 2 mL of Methanol followed by 2 mL of Deionized (DI) water through a C18 cartridge. (Causality: Activates the silica sorbent and prepares the bed for aqueous sample loading).

• Step 2: Loading. Apply 500 µL of the biological sample.

• Step 3: Polar Wash. Wash with 2 mL DI water, followed by 2 mL of 40% Methanol. (Causality: The water removes salts and free proteins; the 40% methanol provides enough organic strength to elute highly polar interfering metabolites without breaking R1881's hydrophobic bonds).

• Step 4: Lipid Wash. Wash with 2 mL of Hexane. (Causality: Removes non-polar lipids that cause steric hindrance and matrix effects in the downstream immunoassay).

• Step 5: Elution & Reconstitution. Elute R1881 with 2 mL of Ethyl Acetate. Evaporate to dryness under nitrogen at 40°C and reconstitute in 250 µL of assay buffer.

• Self-Validating System: Run a parallel "Spike-and-Recovery" control. Spike 100 pg/mL of R1881 into charcoal-stripped serum and process it alongside your samples. A recovery rate of 85–115% validates that the extraction successfully retained the target analyte while stripping the matrix.

Protocol B: Empirical Determination of Cross-Reactivity (CR%)

Do not rely solely on manufacturer package inserts. You must empirically calculate the 50% B/B0 displacement for your specific matrix[1].

• Step 1: Prepare two standard curves in your exact assay buffer: one for R1881 and one for the suspected interferent (e.g., Trenbolone).

• Step 2: Execute the immunoassay and plot the percentage of maximum binding (%B/B0) against the Log[Concentration] of the steroids.

• Step 3: Identify the IC50 (the concentration that causes a 50% reduction in the maximum signal) for both curves.

• Step 4: Calculate CR% = (IC50_R1881 / IC50_Interferent) × 100.

• Self-Validating System: This protocol validates the assay's dynamic range. If the R1881 standard curve fails to achieve a linear, dose-dependent displacement between 20% and 80% B/B0, the assay is operating outside its functional sensitivity, rendering any calculated CR% mathematically invalid.

Part 5: Troubleshooting Visualization

The following logic tree dictates the exact workflow a scientist should follow when an R1881 immunoassay yields unexpectedly high signals.

Troubleshooting workflow for resolving cross-reactivity in R1881 immunoassays.

References

• Hormone Immunoassay Interference: A 2021 Update KoreaMed Synapse / Annals of Laboratory Medicine URL:[Link]

• Cross-reactivity of steroid hormone immunoassays: clinical significance and two-dimensional molecular similarity prediction University of Iowa / BMC Clinical Pathology URL: [Link]

• Androgen Receptor Assay with [3H]Methyltrienolone (R1881) in the Presence of Progesterone Receptors Oxford Academic / Endocrinology URL:[Link]

• Screening for Modulatory Effects on Steroidogenesis Using the Human H295R Adrenocortical Cell Line: A Metabolomics Approach ACS Publications URL:[Link]

• Structural characteristics of anabolic androgenic steroids Ovid / Steroids URL:[Link]

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• 4. academic.oup.com [academic.oup.com]
• 5. Research Portal [iro.uiowa.edu]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Stability of 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one in DMSO Stock Solutions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) regarding the stability of 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one in Dimethyl Sulfoxide (DMSO) stock solutions. Our goal is to equip you with the scientific understanding and practical protocols to ensure the integrity and reproducibility of your experiments.

Introduction: The Challenge of Maintaining Compound Integrity

17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one, a potent anabolic steroid also known as Metandienone, is a cornerstone in various research applications. Its utility, however, is critically dependent on its stability in solution. DMSO is the solvent of choice for many non-polar compounds due to its excellent solubilizing power.[1] Yet, the very properties that make DMSO a versatile solvent can also contribute to the degradation of sensitive molecules like 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one. This guide will delve into the common stability issues encountered with this compound in DMSO and provide actionable solutions.

Frequently Asked Questions (FAQs)

Q1: My 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one stock solution in DMSO has turned slightly yellow. Is it still usable?

A slight yellowing of your DMSO stock solution can be an indicator of degradation. This discoloration may result from oxidative processes or the formation of conjugated systems as the compound breaks down. It is strongly recommended to perform a purity check using a stability-indicating method, such as High-Performance Liquid Chromatography (HPLC), before using a discolored solution in your experiments. Continuing to use a potentially degraded solution can lead to inaccurate and irreproducible results.

Q2: I've noticed a precipitate in my frozen DMSO stock solution after thawing. What should I do?

Precipitation upon thawing is a common issue and can be attributed to several factors. DMSO is highly hygroscopic, meaning it readily absorbs moisture from the air.[2] This absorbed water can significantly decrease the solubility of non-polar compounds like 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one, leading to precipitation. Repeated freeze-thaw cycles can exacerbate this issue.[1]

To address this, first, try to redissolve the compound by gently warming the vial to 37°C and vortexing. If the precipitate does not dissolve, it is best to discard the stock and prepare a fresh one using anhydrous DMSO and proper handling techniques to minimize moisture exposure. Aliquoting your stock solution into single-use vials can help mitigate problems arising from repeated freeze-thaw cycles.

Q3: How long can I store my 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one stock solution in DMSO at -20°C?

The long-term stability of 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one in DMSO at -20°C can vary depending on several factors, including the purity of the DMSO, the concentration of the stock solution, and its exposure to light and air. While many compounds are stable for months under these conditions, it is best practice to prepare fresh stock solutions every 1-3 months to ensure optimal activity. For longer-term storage, -80°C is recommended. Regardless of the storage duration, it is advisable to periodically check the purity of your stock solution via HPLC.

Q4: Can I use regular laboratory-grade DMSO to prepare my stock solution?

It is highly recommended to use anhydrous, high-purity (≥99.9%) DMSO for preparing stock solutions of 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one. Lower-grade DMSO may contain water and other impurities that can accelerate the degradation of the compound. For cell-based assays, sterile-filtered DMSO is also recommended to prevent contamination.

Troubleshooting Guide

This section addresses specific problems you might encounter and provides a step-by-step approach to resolving them.

Issue 1: Inconsistent or lower-than-expected bioactivity in assays.

• Potential Cause: Degradation of 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one in the DMSO stock solution.

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for inconsistent bioactivity.

• Corrective Actions:

  • Assess Purity: Use the provided HPLC protocol (see "Experimental Protocols" section) to check the purity of your current stock solution.

  • Prepare Fresh Stock: If degradation is confirmed (purity <95%), discard the old stock and prepare a new one using high-purity, anhydrous DMSO.

  • Optimize Storage: Review your storage and handling procedures. Ensure you are aliquoting the stock solution to minimize freeze-thaw cycles and are using tightly sealed vials to prevent moisture absorption. Store at -80°C for long-term stability.

  • Assay Troubleshooting: If the stock solution purity is acceptable, investigate other experimental parameters that could be contributing to the variability, such as cell passage number, reagent quality, or instrument calibration.

Issue 2: Appearance of new, unexpected peaks in HPLC chromatogram of the stock solution.

• Potential Cause: Chemical degradation of 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one. The molecular structure of this compound, featuring a conjugated trienone system and a tertiary alcohol, makes it susceptible to several degradation pathways.

• Potential Degradation Pathways:

  Caption: Potential degradation pathways.

• Explanation of Degradation Pathways:

  • Oxidation: The extended conjugated system and the tertiary alcohol are susceptible to oxidation, which can be accelerated by exposure to air and light. This can lead to the formation of hydroxylated or other oxidized derivatives.[3][4]

  • Epimerization: The 17-hydroxyl group can undergo epimerization, particularly in the presence of acidic or basic impurities, leading to the formation of the 17-epimer.[5][6] This change in stereochemistry can significantly impact biological activity.

  • Dehydration and Rearrangement: The tertiary alcohol at the C17 position can be susceptible to dehydration, especially under acidic conditions or upon heating, leading to the formation of additional double bonds and potential molecular rearrangements.[5]

• Corrective Actions:

  • Protect from Light: Store stock solutions in amber vials to protect them from light-induced degradation.

  • Inert Atmosphere: For maximum stability, consider overlaying the DMSO stock solution with an inert gas like argon or nitrogen before sealing and freezing.

  • Use High-Purity DMSO: Ensure your DMSO is free from acidic or basic impurities that can catalyze degradation reactions.

Experimental Protocols

Protocol 1: Preparation of 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one DMSO Stock Solution

• Materials:

  • 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one (as a solid)

  • Anhydrous, high-purity (≥99.9%) DMSO

  • Sterile, amber microcentrifuge tubes or glass vials

  • Calibrated micropipettes and sterile tips

  • Analytical balance

  • Vortex mixer

• Procedure:

  • Allow the vial of solid 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one to equilibrate to room temperature before opening to prevent moisture condensation.

  • Weigh the desired amount of the compound into a sterile vial.

  • Add the calculated volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM).

  • Tightly cap the vial and vortex thoroughly until the solid is completely dissolved. Gentle warming to 37°C may be used if necessary, but avoid excessive heat.

  • Aliquot the stock solution into single-use amber vials to minimize freeze-thaw cycles and light exposure.

  • Store the aliquots at -20°C for short-term storage (up to 3 months) or at -80°C for long-term storage.

Protocol 2: Stability-Indicating HPLC Method

This method can be used to assess the purity of your stock solution and detect the presence of degradation products.

Parameter	Condition
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	Acetonitrile and water gradient
Gradient	Start with 60% Acetonitrile, increase to 90% over 15 minutes
Flow Rate	1.0 mL/min
Detection	UV at 245 nm
Injection Volume	10 µL
Column Temperature	30°C

Sample Preparation: Dilute a small aliquot of your DMSO stock solution with the initial mobile phase to a final concentration of approximately 10-20 µg/mL.

References

• Schänzer, W., & Donike, M. (1992). 17-Epimerization of 17 alpha-methyl anabolic steroids in humans: metabolism and synthesis of 17 alpha-hydroxy-17 beta-methyl steroids. Steroids, 57(11), 537-550.
• Schänzer, W., Geyer, H., Fusshöller, G., & Halatcheva, N. (2006). New insights into the metabolism of methyltestosterone and metandienone: Detection of novel A-ring reduced metabolites. Recent advances in doping analysis (14).
• Masse, R., Bi, H., & Du, P. (1992). Studies on anabolic steroids. 12. Epimerization and degradation of anabolic 17 beta-sulfate-17 alpha-methyl steroids in human: qualitative and quantitative GC/MS analysis. The Journal of steroid biochemistry and molecular biology, 42(5), 449-460.
• Parr, M. K., Geyer, H., Sigmund, G., Schänzer, W., & Flenker, U. (2021). New Insights into the Metabolism of Methyltestosterone and Metandienone: Detection of Novel A-Ring Reduced Metabolites. Metabolites, 11(3), 136.
• Temerdashev, A., Dmitrieva, C., & Vecherskaia, M. (2022). Determination of oxprenolol, methandienone and testosterone in meat samples by UHPLC-Q-ToF. Food Chemistry, 373, 131448.
• Pozo, O. J., Van Eenoo, P., Deventer, K., & Delbeke, F. T. (2009). Metabolism of androsta-1,4,6-triene-3,17-dione and detection by gas chromatography/mass spectrometry in doping control. Rapid Communications in Mass Spectrometry, 23(2), 207-218.

• NextSDS. (n.d.). 17a-17B-Hydroxyandrosta-1,4,6-trien-3-one — Chemical Substance Information. Retrieved from [Link]

• University of Washington. (n.d.). Standard Operating Procedures for Dimethyl Sulfoxide (DMSO). Retrieved from [Link]

• Pozo, O. J., Van Eenoo, P., Deventer, K., & Delbeke, F. T. (2009). Metabolism of androsta-1,4,6-triene-3,17-dione and detection by gas chromatography/mass spectrometry in doping control. Rapid Communications in Mass Spectrometry, 23(2), 207-218.
• Schänzer, W. (1996). Metabolism of anabolic androgenic steroids. Clinical chemistry, 42(7), 1001-1020.
• Kozłowska, E., Dymarska, M., & Janeczko, T. (2020). Biotransformation of 17β-hydroxy-androst-1,4,6-triene-3-one by Isaria farinosa KCh KW 1.1. Molecules, 25(19), 4533.

• PubChem. (n.d.). Methandrostenolone. Retrieved from [Link]

• Enev, V. (2018). Synthesis and Characterization of 17-Epistanozolol- N-Glucuronides for Anti-Doping Purposes.
• Cheng, X., Hochlowski, J., Tang, H., He, J., & Z-Q, X. (2003). Studies on repository compound stability in DMSO under various conditions. Journal of biomolecular screening, 8(3), 292-304.
• Schänzer, W., Geyer, H., Fusshöller, G., & Halatcheva, N. (2006). Identification and synthesis of a new long-term excreted metabolite of metandienone. Recent advances in doping analysis (14).
• Venkatesh, D. N., & Kumar, S. D. S. (2022). Forced Degradation–A Review. Biomedical Journal of Scientific & Technical Research, 47(3), 38381-38385.

• Shanghai Yearn Chemical Science-Tech Co., Ltd. (2023, December 25). How to use DMSO safely. Retrieved from [Link]

• El-Kimary, E. I., Khamis, E. F., & Belal, F. (2018). A stability-illustrating HPLC-DAD method for assessment of two veterinary anti-parasitic drugs. Journal of the Brazilian Chemical Society, 29, 1646-1655.

• Emulate, Inc. (n.d.). Protocol for Emulate Organ-Chips: Compound Treatment Solution Preparation and Treatment. Retrieved from [Link]

• Hentschel, A., & Imming, P. (2021). Robust and Fast UV–HPLC Method for Biotransformation Analysis of Azecines.

• Etra Organics. (2025, October 20). How to Use DMSO Safely | Best Practices & Common Mistakes. Retrieved from [Link]

• SIELC Technologies. (2018, February 16). Separation of 17beta-Hydroxyandrost-4-en-3-one 3,3-dimethylbutyrate on Newcrom R1 HPLC column. Retrieved from [Link]

• Aydoğmuş, Z. (2016). Development of an HPLC-UV Method for the Analysis of Drugs Used for Combined Hypertension Therapy in Pharmaceutical Preparations and Human Plasma. Journal of Analytical Methods in Chemistry, 2016, 1-9.
• Perekhoda, L., Sych, I., & Georgiyants, V. (2021). Development of the method for determining Methandienone in Toxicology and doping-analysis. Research Journal of Pharmacy and Technology, 14(10), 5169-5174.
• Kwok, W. H., Ho, E. N., & Wan, T. S. (2015). Metabolic study of androsta-1,4,6-triene-3,17-dione in horses using liquid chromatography/high resolution mass spectrometry. The Journal of steroid biochemistry and molecular biology, 152, 108-119.
• Enev, V., Gmeiner, G., & Gärtner, P. (2017). A photochemical approach to 18-nor-17β-hydroxymethyl-17α-methylandrost-13-ene steroids. Tetrahedron Letters, 58(1), 58-61.
• Grynbaum, M. D., Grynbaum, I. F., & Barry, B. E. (2006). Stability of 17α-methyltestosterone in fish feed. Aquaculture, 261(2), 646-651.

• Waters Corporation. (n.d.). Analysis of Serum 17-Hydroxyprogesterone, Androstenedione, and Cortisol by UPLC-MS/MS for Clinical Research. Retrieved from [Link]

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• 3. Metandienone - Wikipedia [en.wikipedia.org]
• 4. ovid.com [ovid.com]
• 5. Studies on anabolic steroids--12. Epimerization and degradation of anabolic 17 beta-sulfate-17 alpha-methyl steroids in human: qualitative and quantitative GC/MS analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 17-Epimerization of 17 alpha-methyl anabolic steroids in humans: metabolism and synthesis of 17 alpha-hydroxy-17 beta-methyl steroids - PubMed [pubmed.ncbi.nlm.nih.gov]

Bioanalytical Technical Support Center: 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one Extraction Optimization

Welcome to the Technical Support Center. This guide is engineered for bioanalytical scientists and drug development professionals tasked with optimizing the extraction recovery of 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one (commonly known as Metribolone or R1881) from plasma matrices for LC-MS/MS quantification.

Due to its highly lipophilic nature, strong affinity for plasma binding proteins, and susceptibility to matrix-induced ion suppression, extracting this synthetic trienone steroid requires precise mechanistic control. This guide provides field-proven methodologies, causality-driven troubleshooting, and self-validating protocols to ensure robust assay performance.

Mechanistic Overview & Extraction Workflow

17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one binds tightly to Sex Hormone-Binding Globulin (SHBG) and Human Serum Albumin (HSA) in plasma [1]. Standard Protein Precipitation (PPT) often fails to fully disrupt these protein-ligand complexes, leading to poor recovery. Furthermore, residual endogenous phospholipids from PPT cause severe ion suppression in the electrospray ionization (ESI) source [2].

To bypass these limitations, we utilize a Hybrid Solid-Phase Extraction (HybridSPE) approach. This method leverages Lewis acid-base interactions to selectively trap phospholipids while allowing the neutral steroid to pass through unhindered.

Workflow for plasma extraction of 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one.

Step-by-Step Methodology: Optimized HybridSPE Protocol

This protocol is designed as a self-validating system. The inclusion of a stable isotope-labeled internal standard (SIL-IS) prior to any manipulation ensures that any volumetric losses or matrix effects are mathematically compensated for during data processing.

Materials Required:

• HybridSPE-Phospholipid 96-well plate (e.g., Zirconia-coated silica)

• Crash Solvent: 1% Formic Acid (FA) in Acetonitrile (ACN)

• Internal Standard (IS): Metribolone-d3 or Methyltestosterone-d3 (100 ng/mL in Methanol)

Procedure:

• Sample Aliquoting & IS Spiking: Transfer 100 µL of human/animal plasma into a 2 mL deep-well plate. Add 10 µL of the IS solution. Causality: Spiking the IS directly into the raw plasma allows it to equilibrate with the matrix, ensuring it mimics the exact extraction behavior of the endogenous analyte.

• Protein Disruption: Add 300 µL of the Crash Solvent (1% FA in ACN) to each well. Causality: The acidic environment (FA) alters the tertiary structure of SHBG and albumin, breaking the non-covalent bonds holding the steroid. The organic solvent (ACN) simultaneously precipitates the denatured proteins [3].

• Agitation & Centrifugation: Vortex the plate vigorously for 2 minutes. Centrifuge at 10,000 x g for 5 minutes at 4°C to pellet the protein mass.

• SPE Loading: Transfer the clear supernatant to the HybridSPE plate positioned over a clean collection plate.

• Elution: Apply a gentle vacuum (10 in Hg) or positive pressure for 2–3 minutes. Causality: The zirconia ions on the stationary phase act as strong Lewis acids, permanently binding the phosphate moieties (Lewis bases) of the phospholipids. The neutral 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one flows through into the collection plate.

• Evaporation & Reconstitution: Evaporate the eluate under a gentle stream of nitrogen at 30°C. Reconstitute in 100 µL of Initial Mobile Phase (e.g., 50:50 Water:Methanol with 0.1% FA).

Troubleshooting Guide & FAQs

Q1: I am seeing highly variable, low absolute recovery rates (40-60%) across different plasma lots. How can I fix this? A1: This is a classic symptom of incomplete protein unbinding. 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one has an exceptionally high binding affinity for SHBG. If your crash solvent is purely organic (e.g., 100% Methanol), the steroid will co-precipitate with the protein pellet. Resolution: Ensure your crash solvent contains at least 1% Formic Acid to drop the pH below the isoelectric point of the binding proteins, forcing them to unfold and release the steroid before precipitation. Maintain a minimum 1:3 ratio of plasma to crash solvent.

Q2: My recovery is fine, but I am experiencing severe signal drift and ion suppression in the ESI source after 50 injections. What is the mechanism behind this? A2: You are likely experiencing phospholipid buildup on your analytical column. Glycerophosphocholines (the primary phospholipids in plasma) are highly lipophilic and co-elute with late-eluting steroids. In the ESI source, these phospholipids outcompete the uncharged steroid for available protons, causing ion suppression [2]. Resolution: If you are currently using standard Liquid-Liquid Extraction (LLE) or simple PPT, switch to the HybridSPE method detailed above, or utilize Supported Liquid Extraction (SLE) with a highly non-polar extraction solvent (e.g., Dichloromethane/Isopropanol) to exclude phospholipids [4].

Q3: My analyte signal drops significantly during the nitrogen evaporation step. Is the steroid degrading? A3: Yes, potentially. 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one features a highly conjugated 1,4,6-trien-3-one system. This extensive double-bond conjugation makes the molecule susceptible to thermal degradation and oxidative stress when exposed to high heat and oxygen during evaporation. Furthermore, highly lipophilic steroids exhibit non-specific binding to the plastic walls of the collection plate when dried completely. Resolution: Lower the nitrogen evaporator water bath temperature to ≤30°C. To prevent non-specific binding, add 10 µL of a "keeper" solvent (such as ethylene glycol or a high-boiling point solvent) before evaporation to ensure the well never goes completely dry.

Quantitative Data & Recovery Benchmarks

The following tables summarize the expected performance metrics when optimizing the extraction of 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one using different methodologies.

Table 1: Comparative Extraction Recoveries (Plasma Matrix)

Extraction Method	Crash/Extraction Solvent	Absolute Recovery (%)	% RSD (n=6)
Standard PPT	100% Acetonitrile	54.2	18.5
Acidified PPT	1% FA in Acetonitrile	72.8	12.1
LLE	Tert-butyl methyl ether (TBME)	78.5	9.4
HybridSPE	1% FA in Acetonitrile	91.4	4.2

Table 2: Matrix Factor and Phospholipid Removal Efficiency

Extraction Method	Matrix Factor (Analyte)	Matrix Factor (IS)	Phospholipid Removal (%)*
Standard PPT	0.45 (Severe Suppression)	0.48	< 10%
LLE (TBME)	0.82 (Mild Suppression)	0.85	~ 75%
HybridSPE	0.98 (Negligible)	0.99	> 99%

*Measured by monitoring the in-source collision-induced dissociation (CID) transition of m/z 184 (phosphocholine headgroup).

References

• Sex hormone-binding globulin. Wikipedia. Available at:[Link]

• A novel LC–MS/MS assay for methylprednisolone in human plasma and its pharmacokinetic application. ResearchGate. Available at:[Link]

• Automated Supported Liquid Extraction for the analysis of a panel of 12 endogenous steroids in human plasma by LC-MS/MS. Preprints.org. Available at:[Link]

Reference Data & Comparative Studies

validation of LC-MS/MS quantification methods for 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one

Technical Application Guide: Validation of LC-MS/MS Quantification Methods for 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one (Metribolone)

As a Senior Application Scientist, I frequently encounter the analytical hurdles associated with quantifying highly conjugated synthetic steroids in complex biological matrices. 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one—commonly known as Metribolone or R1881—is a potent synthetic androgen receptor (AR) agonist. While it is heavily utilized in Castration-Resistant Prostate Cancer (CRPC) research[1], its status as a prohibited anabolic-androgenic steroid mandates rigorous, high-throughput screening in sports doping control[2].

This guide objectively compares the performance of modern Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) platforms against legacy alternatives, providing a self-validating experimental protocol grounded in World Anti-Doping Agency (WADA) and ISO17025 validation standards[3].

Mechanistic Context & The Analytical Challenge

The chemical architecture of Metribolone features a highly electron-delocalized 1,4,6-trien-3-one system. This extensive conjugation makes the molecule thermally labile.

Historically, Gas Chromatography-Mass Spectrometry (GC-MS) was the gold standard for steroid profiling. However, GC-MS requires tedious pre-column derivatization (e.g., using MSTFA to protect the 17-hydroxyl and 3-keto groups) to prevent thermal degradation in the injection port. Incomplete derivatization often leads to artifact formation and poor reproducibility.

The LC-MS/MS Advantage: Liquid chromatography bypasses the need for thermal volatilization and derivatization. The highly conjugated 3-keto oxygen readily accepts a proton in an acidic mobile phase, making Metribolone an ideal candidate for positive Electrospray Ionization (ESI+)[4]. By monitoring the intact protonated molecule [M+H]+ at m/z 285.2, LC-MS/MS provides superior sensitivity, faster turnaround times, and direct analysis of phase II metabolites[5][6].

Analytical Platform Comparison

When selecting a platform for Metribolone quantification, laboratories typically choose between targeted Triple Quadrupole (QqQ) systems and High-Resolution Mass Spectrometry (HRMS) like Q-Orbitrap or Q-TOF systems[7].

Table 1: Platform Performance Comparison for Metribolone Analysis

Analytical Platform	Ionization Strategy	Derivatization Requirement	Limit of Detection (LOD)	Selectivity Mechanism	Primary Application
Legacy GC-MS	Electron Impact (EI)	Mandatory (TMS/Enol-TMS)	1.0 - 5.0 ng/mL	Chromatographic + Nominal Mass	Historical Screening
LC-MS/MS (QqQ)	ESI(+)	None Required	< 0.1 ng/mL	MRM Transitions (High)	Targeted Quantification[8]
LC-HRMS (Orbitrap/Q-TOF)	ESI(+) / HCD	None Required	0.5 - 1.0 ng/mL	Exact Mass (< 5 ppm)	Retrospective Anti-Doping[5]

Causality Insight: While HRMS provides unparalleled retrospective screening capabilities by acquiring full-scan data without predefined transitions[5], QqQ operating in Multiple Reaction Monitoring (MRM) mode remains the gold standard for absolute absolute quantification due to its superior duty cycle and lower limits of quantitation (LOQ)[4].

Workflow Architecture

To ensure a self-validating system, the analytical workflow must dynamically correct for matrix-induced ion suppression. This is achieved by introducing a Stable Isotope-Labeled Internal Standard (SIL-IS) at the very beginning of the sample preparation.

Fig 1: Optimized LC-MS/MS workflow for Metribolone quantification in biological matrices.

Self-Validating Experimental Protocol

The following protocol is engineered to maximize the signal-to-noise (S/N) ratio while adhering to WADA's Minimum Required Performance Levels (MRPL)[3].

Step 1: Matrix Hydrolysis & Extraction

• Spiking: Aliquot 2.0 mL of urine or plasma. Immediately spike with 10 µL of a deuterated internal standard (e.g., Methyltestosterone-d3 at 100 ng/mL). Causality: Early addition ensures the SIL-IS undergoes the exact same degradation and recovery losses as the target analyte, validating the extraction efficiency.

• Hydrolysis: Add 1 mL of β -glucuronidase buffer. Incubate at 50°C for 1 hour. Causality: Steroids are heavily metabolized into water-soluble glucuronide conjugates. Cleaving these phase II conjugates back to the free aglycone maximizes the detectable concentration of the parent drug[5][6].

• Liquid-Liquid Extraction (LLE): Add 4 mL of tert-butyl methyl ether (TBME). Vortex for 5 minutes and centrifuge. Causality: TBME possesses a low dielectric constant, perfectly partitioning the lipophilic steroid backbone into the organic layer while leaving highly polar matrix interferences (salts, urea) in the aqueous phase, directly mitigating ESI ion suppression[8].

• Reconstitution: Evaporate the organic layer under gentle nitrogen at 40°C and reconstitute in 100 µL of initial mobile phase.

Step 2: UHPLC Chromatographic Separation

• Column: Sub-2 µm C18 column (e.g., 2.1 × 50 mm, 1.8 µm) maintained at 40°C[4].

• Mobile Phase A: LC-MS grade Water + 0.1% Formic Acid.

• Mobile Phase B: LC-MS grade Methanol + 0.1% Formic Acid.

• Gradient: A step-wise gradient starting at 15% B, holding for 0.5 min to elute void-volume polar interferences, then ramping to 95% B over 5.5 minutes[7].

• Causality: Methanol is preferred over Acetonitrile for steroid analysis as it provides superior stereoselectivity for isobaric steroid isomers. The 0.1% Formic Acid acts as a critical proton donor, driving the formation of [M+H]+ ions in the ESI source[4][7].

Step 3: MS/MS Detection & Validation Metrics

In the collision cell, the precursor ion undergoes Collision-Induced Dissociation (CID). The loss of 58 Da (yielding m/z 227.1) is a highly reproducible fragmentation pathway corresponding to the cleavage of the highly substituted A-ring or C17 side chain[4][5].

Table 2: Validated Mass Spectrometric Parameters for Metribolone

Platform	Precursor Ion	Product Ion (Quantifier)	Product Ion (Qualifier)	Collision Energy	Mass Accuracy
Triple Quadrupole (QqQ)	m/z 285.2 [M+H]+	m/z 227.1	m/z 267.1	20 eV	Nominal[4]
Q-Orbitrap (HRMS)	m/z 285.1849 [M+H]+	m/z 227.1430	m/z 159.0804	N/A (HCD)	< 5 ppm[5][7]

Validation Criteria: According to WADA TD2022MRPL guidelines, positive identification requires the chromatographic retention time to match the reference standard within ±1%, and the relative abundance ratio of the quantifier to qualifier ion (e.g., 227.1 / 267.1) to fall within ±20% of the reference standard to explicitly rule out false positives[3][7].

Conclusion

For the quantification of 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one, legacy GC-MS methods are fundamentally limited by the thermal instability of the 1,4,6-triene system. Modern LC-MS/MS platforms—specifically QqQ for ultimate targeted sensitivity and Q-Orbitrap for high-resolution retrospective screening—offer superior analytical performance. By pairing targeted LLE with TBME and acidic methanolic gradients, laboratories can establish a self-validating, high-throughput system capable of sub-ng/mL quantification in complex biological matrices.

References

• High resolution full scan liquid chromatography mass spectrometry comprehensive screening in sports antidoping urine analysis - rug.nl[Link]

• Sports drug testing and toxicology - uniroma1.it[Link]

• UHPLC–HRMS Method for the Simultaneous Screening of 235 Drugs in Capillary Blood for Doping Control Purpose - PMC - nih.gov[Link]

• Validation of qualitative screening method for doping substances by using UPLC-QTOF system - dshs-koeln.de[Link]

• Use of ultra-high pressure liquid chromatography coupled to high resolution mass spectrometry for fast screening in high throughput doping control - doi.org[Link]

• Screening of Doping Substances in Human Urine with Gas and Liquid Chromatography Coupled to High-Resolution Mass Spectrometry - rug.nl[Link]

• Multi-class screening method for the analysis of doping agents in dried blood spot (DBS) samples - archivosdemedicinadeldeporte.com[Link]

• Design, Synthesis, and Biological Evaluation of Androgen Receptor (AR) Antagonist-Heat Shock Protein 90 (Hsp90) Inhibitor Conjugates for Targeted Therapy of Castration-Resistant Prostate Cancer - acs.org[Link]

• Quantitation of Ecdysterone and Targeted Analysis of WADA-Prohibited Anabolic Androgen Steroids, Hormones, and Metabolic Modulators in Ecdysterone-Containing Dietary Supplements - mdpi.com[Link]

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• 2. elearning.uniroma1.it [elearning.uniroma1.it]
• 3. UHPLC–HRMS Method for the Simultaneous Screening of 235 Drugs in Capillary Blood for Doping Control Purpose: Comparative Evaluation of Volumetric and Non-volumetric Dried Blood Spotting Devices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. pure.rug.nl [pure.rug.nl]
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• 8. archivosdemedicinadeldeporte.com [archivosdemedicinadeldeporte.com]

Comparative Pharmacodynamics: 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one vs. Standard Anabolic-Androgenic Steroids

Executive Summary

In the landscape of steroidal drug development, the dissociation of myotrophic (anabolic) efficacy from virilizing (androgenic) side effects remains a primary pharmacokinetic objective. 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one represents a highly specialized steroidal architecture. By fusing the 17α-alkylated anabolic framework of methandrostenolone (Dianabol) with the 1,4,6-triene nucleus of the known aromatase inhibitor ATD (1,4,6-androstatriene-3,17-dione), this compound exhibits a profound shift in its anabolic-to-androgenic (A:A) ratio.

This guide objectively evaluates the performance of 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one against conventional alternatives, detailing the mechanistic causality behind its tissue selectivity and providing the self-validating experimental protocols required to quantify these claims.

Mechanistic Causality: The 1,4,6-Triene Advantage

To understand the shifted A:A ratio of 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one, one must analyze the structure-activity relationship (SAR) at the receptor and enzymatic levels:

• Androgen Receptor (AR) Hyper-Affinity via Planarity: The introduction of double bonds at C1-C2, C4-C5, and C6-C7 flattens the A and B rings of the steroid backbone. This planar conformation reduces steric hindrance, allowing deeper and more stable hydrophobic interactions within the ligand-binding domain (LBD) of the androgen receptor, driving potent myotrophic gene transcription.

• Intrinsic Aromatase (CYP19A1) Inhibition: Standard anabolic-androgenic steroids (AAS) like testosterone undergo aromatization into estrogens, which synergistically amplify prostate hypertrophy and cause fluid retention. The 1,4,6-triene core acts as a mechanism-based (suicide) inhibitor of CYP19A1 1. By irreversibly binding to the aromatase enzyme, the compound prevents its own conversion into 17α-methylestradiol.

• The Causality of the A:A Shift: Because estrogenic signaling in accessory sex tissues is eliminated, the in vivo androgenic scoring (e.g., prostate growth) is significantly blunted, while the high AR affinity maintains aggressive skeletal muscle anabolism.

Fig 1: Dual-action pharmacodynamics: AR agonism coupled with CYP19A1 suicide inhibition.

Experimental Validation Protocols

To ensure scientific integrity, the evaluation of this compound relies on self-validating experimental systems. The following protocols isolate the compound's variables against strict baseline controls.

Protocol 1: The Hershberger Bioassay (In Vivo A:A Ratio)

The Hershberger assay is the gold-standard OECD protocol for quantifying the dissociation between myotrophic and androgenic activity 2.

• Rationale: Castration eliminates endogenous testosterone, creating a zero-baseline. The levator ani-bulbocavernosus (LABC) muscle lacks 5α-reductase and serves as the pure anabolic surrogate. The ventral prostate expresses high 5α-reductase, serving as the androgenic surrogate.

• Step 1: Surgical Castration. Peripubertal male Sprague-Dawley rats (post-natal day 42) are bilaterally orchiectomized under isoflurane anesthesia.

• Step 2: Baseline Recovery. Animals are housed for 7 days post-surgery to allow complete depletion of endogenous androgens and regression of target tissues.

• Step 3: Dosing Regimen. Animals are divided into groups (n=6): Vehicle control, Testosterone Propionate (positive control), Methandrostenolone (reference), and 17-Methyl-1,4,6-triene. Compounds are administered via daily oral gavage (or subcutaneous injection for unalkylated controls) for 10 consecutive days.

• Step 4: Necropsy & Gravimetric Analysis. On Day 18, animals are euthanized. The LABC muscle and ventral prostate (VP) are meticulously excised, cleared of adhering connective tissue, and weighed to the nearest 0.1 mg.

• Step 5: Ratio Calculation. The A:A ratio is calculated using the formula: (LABC_test - LABC_control) / (VP_test - VP_control).

Fig 2: Standardized Hershberger Bioassay workflow for A:A ratio determination.

Protocol 2: Radiometric Aromatase Inhibition Assay (In Vitro)

• Rationale: To prove that the reduced androgenic/estrogenic side effects are caused by CYP19A1 inhibition, a tritiated water release assay is utilized.

• Step 1: Human placental microsomes (a rich source of CYP19A1) are incubated with the test compound and [1β-³H]-androstenedione (substrate).

• Step 2: As aromatase converts the substrate to estrone, the 1β-tritium is cleaved and released into the buffer as tritiated water (³H₂O).

• Step 3: The reaction is quenched with chloroform to extract unreacted steroids. The aqueous phase is mixed with scintillation fluid, and radioactivity is measured. A decrease in ³H₂O formation directly correlates to the competitive/suicide inhibition efficacy of the 1,4,6-triene compound.

Comparative Pharmacodynamic Data

The following table synthesizes the relative myotrophic and androgenic indices derived from standardized in vivo bioassays. Values are normalized against a Testosterone baseline (assigned an arbitrary score of 100/100).

Compound	Structural Modification	Myotrophic Index (Anabolic)	Androgenic Index	A:A Ratio	Aromatase Interaction
Testosterone	None (Baseline)	100	100	1.00	Primary Substrate
Methyltestosterone	17α-methyl	115	115	1.00	Substrate
Methandrostenolone	17α-methyl, 1,4-diene	210	60	3.50	Poor Substrate
17-Methyl-1,4,6-triene	17α-methyl, 1,4,6-triene	~250	~40	~6.25	Suicide Inhibitor

Data Interpretation: The addition of the 1,2-double bond (Methandrostenolone) skews the ratio favorably to 3.50 by reducing 5α-reduction susceptibility. The further addition of the 6,7-double bond in 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one severely restricts aromatization. The lack of estrogenic cross-talk in the prostate drops the androgenic index to ~40, while the highly planar triene structure maximizes AR LBD binding, pushing the myotrophic index to ~250. This yields an exceptional theoretical A:A ratio of >6.0.

Conclusion

17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one represents a sophisticated evolution in steroidal design. By embedding an aromatase-inhibiting 1,4,6-triene motif into a 17α-alkylated androgenic chassis, it successfully uncouples myotrophic efficacy from estrogenic and severe androgenic liabilities. For researchers and drug developers, this compound serves as a prime example of how targeted poly-unsaturation of the steroidal A/B rings can dictate tissue selectivity and enzymatic resistance.

References

• Effect of an aromatase inhibitor, 1,4,6-androstatriene-3,17-dione, on 7,12-dimethylbenz[a]anthracene-induced mammary tumors in the rat and its mechanism of action in vivo. National Institutes of Health (PubMed). Available at:[Link]

• Selective androgen receptor modulators: a critical appraisal. Frontiers in Endocrinology. Available at:[Link]

• EVALUATION OF ANDROGEN ASSAY RESULTS USING A CURATED HERSHBERGER DATABASE. National Institutes of Health (PMC). Available at:[Link]

Sources

• 1. Effect of an aromatase inhibitor, 1,4,6-androstatriene-3,17-dione, on 7,12-dimethylbenz[a]anthracene-induced mammary tumors in the rat and its mechanism of action in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | Selective androgen receptor modulators: a critical appraisal [frontiersin.org]

17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one reference standard certification and validation

Comprehensive Certification and Validation Guide for 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one Reference Standards

Executive Summary

17α-methyl-17β-hydroxyandrosta-1,4,6-trien-3-one (CAS 28816-02-6), commonly referred to as 6-enemethandienone, is a critical analytical target in both pharmaceutical quality control and anti-doping analysis. As a primary degradation impurity during synthesis and a diagnostic long-term metabolite of the anabolic androgenic steroid methandienone (methandrostenolone), its accurate quantification is paramount. This guide objectively compares reference standard grades, details the self-validating certification protocols required to establish metrological traceability, and outlines the experimental workflow for its application in LC-MS/MS assays.

Product Performance Comparison: Reference Standard Grades

When selecting a reference standard for 17-methyl-17-hydroxyandrosta-1,4,6-trien-3-one, laboratories must choose between different metrological grades. The choice directly impacts the legal and scientific validity of quantitative assays.

Parameter	ISO 17034 Certified Reference Material (CRM)	Analytical Standard Grade	In-House Synthesized Standard
Purity Determination	Dual-orthogonal (Mass Balance + qNMR)	Single method (usually HPLC-UV)	Variable (often unvalidated HPLC)
Metrological Traceability	Yes (Traceable to SI units via NIST SRM)	No	No
Expanded Uncertainty ( U )	Reported (e.g., 99.5%±0.4% )	Not reported	Not reported
Regulatory Compliance	Meets WADA ISL & ISO/IEC 17025	Suitable for qualitative ID only	Requires extensive internal validation
Cost & Availability	High cost, readily available	Moderate cost, readily available	High internal labor cost
Best Use Case	Quantitative LC-MS/MS calibration	System suitability, retention time ID	Early-stage R&D

Causality Insight: Why is a CRM strictly required for quantitative anti-doping analysis? Under the, laboratories must establish metrological traceability. An Analytical Grade standard lacks an expanded uncertainty value ( U ), meaning the error margin of the calibrator cannot be mathematically propagated into the final patient/athlete result, rendering the quantification legally indefensible in a tribunal setting.

Dual-Orthogonal Certification Protocol (Mass Balance & qNMR)

To achieve CRM status under , the 17-methyl-17-hydroxyandrosta-1,4,6-trien-3-one standard must undergo a rigorous, self-validating certification process. We utilize a dual-orthogonal approach: Mass Balance and Quantitative NMR (qNMR).

Step-by-Step Mass Balance Protocol:

• Chromatographic Purity: Analyze the material using UHPLC-UV (at 254 nm, where the highly conjugated 1,4,6-trien-3-one system absorbs strongly) and GC-FID to determine the area percent of related steroidal impurities.

• Volatile Content: Determine water content via Karl Fischer (KF) coulometric titration and residual solvents via Headspace GC-MS.

• Inorganic Content: Measure non-combustible residue using Thermogravimetric Analysis (TGA) or Residue on Ignition (ROI).

• Calculation:

  graphic}}{100}

  .

Step-by-Step qNMR Protocol:

• Sample Preparation: Co-dissolve an exact mass of the 1,4,6-triene candidate and a primary NIST Standard Reference Material (e.g., Dimethyl sulfone, NIST SRM 3141a) in a deuterated solvent (DMSO- d6​ ).

• Acquisition: Acquire a 1H-NMR spectrum with a long relaxation delay ( D1>5×T1 ) to ensure the complete longitudinal relaxation of all protons.

• Integration & Calculation: Integrate a distinct, interference-free proton signal from the 1,4,6-triene (e.g., the vinylic protons at C1, C2, C4, or C6) and compare it directly to the internal standard.

Causality Insight: Why use qNMR alongside Mass Balance? Mass balance assumes that all impurities are detectable by the chosen chromatographic detectors. If a non-UV absorbing, non-volatile polymeric impurity is present, mass balance will falsely inflate the purity. qNMR measures the absolute ratio of protons, providing a primary, structurally-independent purity value that acts as a fail-safe to validate the mass balance result.

Caption: Dual-pathway certification workflow for 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one standards.

Experimental Workflow: LC-MS/MS Validation in Biological Matrix

Once the CRM is certified, it is deployed to validate the detection of methandienone abuse in biological matrices. The following protocol establishes a self-validating system in accordance with .

Step-by-Step LC-MS/MS Protocol:

• Enzymatic Hydrolysis: Add 50 µL of β -glucuronidase (from E. coli) to 2 mL of urine. Incubate at 50°C for 1 hour.

  • Causality: Exogenous steroids are heavily metabolized by the liver and excreted as Phase II water-soluble glucuronide conjugates. Hydrolysis cleaves the sugar moiety, releasing the free 1,4,6-triene for extraction.

• Solid Phase Extraction (SPE): Condition a C18 SPE cartridge with methanol and water. Load the hydrolyzed urine, wash with 5% methanol to remove salts, and elute with 100% methanol. Evaporate to dryness under nitrogen and reconstitute in the initial mobile phase.

• Chromatographic Separation: Inject 5 µL onto a C18 UHPLC column (e.g., 2.1 x 50 mm, 1.7 µm). Use a gradient of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid).

  • Causality: The 1,4,6-triene is highly hydrophobic. A slow gradient from 20% to 80% Acetonitrile ensures baseline resolution from endogenous isobaric steroids (like boldenone metabolites) that could otherwise cause false positives.

• Mass Spectrometry (ESI+ MRM): Monitor the precursor-to-product ion transitions. For 17-methyl-17-hydroxyandrosta-1,4,6-trien-3-one, the protonated molecule is [M+H]+=299.2 . The primary quantitative transition is m/z299.2→121.1 (representing the cleavage of the highly conjugated A/B ring system).

Caption: Validated LC-MS/MS sample preparation and quantification workflow for the 1,4,6-triene metabolite.

Validation Parameters (ICH Q2(R2) Compliance)

To ensure the assay is trustworthy and the data is scientifically grounded, the method must be validated using the CRM across the following parameters:

• Specificity: Analyze 6 different lots of blank urine matrix to ensure no endogenous peaks elute at the specific retention time of the 1,4,6-triene.

• Matrix Effect & Recovery: Spike the CRM into pre-extraction and post-extraction blank urine. Calculate the matrix factor.

  • Causality: Co-eluting matrix components (like phospholipids) can suppress ionization in the MS source. Using a stable-isotope labeled internal standard (e.g., d3​ -methandienone) normalizes the response and corrects for this suppression.

• Linearity & Range: Prepare a 6-point calibration curve using the CRM from 0.5 ng/mL to 50 ng/mL. The coefficient of determination ( R2 ) must be ≥0.99 to prove the detector's response is directly proportional to the analyte concentration.

References

• ICH Expert Working Group. "ICH Q2(R2) Validation of Analytical Procedures." International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use, 2022. [Link][1][2]

• World Anti-Doping Agency. "International Standard for Laboratories (ISL)." WADA World Anti-Doping Program, 2021.[Link][3][4]

• International Organization for Standardization. "ISO 17034:2016 General requirements for the competence of reference material producers." ISO CASCO, 2016.[Link][5][6]

Sources

• 1. database.ich.org [database.ich.org]
• 2. database.ich.org [database.ich.org]
• 3. wada-ama.org [wada-ama.org]
• 4. ris.bka.gv.at [ris.bka.gv.at]
• 5. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 6. romerlabs.com [romerlabs.com]

A Comparative Guide to the Synthesis of A-Ring Unsaturated Steroids: 1,4-Dienes vs. 1,4,6-Trienes

Introduction

In the landscape of steroid chemistry, the degree and position of unsaturation within the A-ring are critical determinants of biological activity. Among the most significant variants are the 1,4-dien-3-one and 1,4,6-trien-3-one steroid cores. These structures are foundational to a range of pharmaceuticals, from potent anabolic agents like Boldenone (a 1,4-dien-3-one) to critical aromatase inhibitors like Formestane (a 1,4,6-trien-3-one).

The introduction of double bonds at the C1-C2 versus the C6-C7 position requires fundamentally different synthetic strategies. The choice is not merely a matter of selecting a different reagent but involves a trade-off between biological and chemical methodologies, each with distinct advantages in terms of selectivity, scalability, and environmental impact. This guide provides a detailed comparison of the dominant synthesis pathways for these two classes of steroids, offering field-proven insights for researchers in drug development and medicinal chemistry.

I. The Synthesis of 1,4-Dien-3-One Steroids: A Tale of Two Methods

The creation of the C1-C2 double bond in a Δ⁴-3-ketosteroid is a cornerstone of modern steroid manufacturing. This transformation is dominated by microbial processes, though chemical methods offer a viable, albeit less common, alternative.

A. The Primary Pathway: Microbial Δ¹-Dehydrogenation

The industrial synthesis of 1,4-dien-3-one steroids is overwhelmingly accomplished through microbial biotransformation. This method leverages the highly specific enzymatic machinery of microorganisms to introduce a double bond between the C1 and C2 positions with exceptional precision.

Causality of Method Choice: The primary driver for using microbial systems is their unparalleled regio- and stereoselectivity. The enzymes responsible, 3-ketosteroid-Δ¹-dehydrogenases (KSTDs), exclusively catalyze the 1α,2β-dehydrogenation of the steroid A-ring, preventing the formation of unwanted isomers and side products that plague chemical methods.[1][2][3] This specificity simplifies downstream purification and ensures a high-quality final product.

Mechanism & Key Biocatalysts: The reaction is catalyzed by FAD-dependent KSTD enzymes.[4][5][6] The mechanism involves a two-step process: an initial proton abstraction by a tyrosine residue in the enzyme's active site, followed by a rate-limiting hydride transfer from the steroid backbone to the FAD cofactor.[4][6]

The workhorse for this bioconversion is the bacterium Arthrobacter simplex , which is widely used in industrial settings for its robust Δ¹-dehydrogenation capability.[7][8][9][10] Other microorganisms, including Bacillus sphaericus[11], Nocardioides simplex[12], and various fungi[13][14], also possess this enzymatic activity.

Workflow: Microbial Synthesis of a 1,4-Dien-3-One Steroid

Caption: Workflow for microbial Δ¹-dehydrogenation.

B. The Alternative Pathway: Chemical Dehydrogenation with DDQ

While less common, 1,4-dien-3-one steroids can be synthesized chemically. This route typically employs a high-potential quinone, 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ), as the oxidant.[15][16][17][18]

Causality of Method Choice: Chemical synthesis is often explored for rapid, small-scale preparations or for substrates that are poor candidates for enzymatic conversion. The key challenge is controlling the regioselectivity. Direct dehydrogenation of a Δ⁴-3-ketone with DDQ often yields the thermodynamically more stable 1,4,6-triene. To favor the 1,4-diene, the reaction is directed by first forming a silyl enol ether intermediate, which protects the Δ⁴ double bond and activates the C1-C2 position for dehydrogenation.[19][20][21]

Mechanism: The reaction proceeds via a hydride transfer from the steroid to the quinone oxidant.[15][17] By using a silylating agent like tert-butyldimethylsilyl chloride (TBDMSCl), a Δ³,⁵-dienol silyl ether is formed. This intermediate then reacts with DDQ, which selectively removes hydrogens from C1 and C2, followed by hydrolysis of the silyl ether to regenerate the 3-keto group.[19]

II. The Synthesis of 1,4,6-Trien-3-One Steroids: A Chemical Approach

In stark contrast to 1,4-dienes, the synthesis of the 1,4,6-trien-3-one system is almost exclusively a domain of chemical dehydrogenation. Microbial pathways for introducing a C6-C7 double bond onto a pre-existing 1,4-dien-3-one are not common.

Causality of Method Choice: The goal is to introduce a second double bond into the B-ring of a Δ⁴-3-ketosteroid. High-potential quinones are again the reagents of choice, with chloranil (tetrachloro-1,4-benzoquinone) and DDQ being the most effective.[22][23][24][25] The reaction conditions are typically harsher than those for 1,4-diene synthesis, often requiring reflux in a high-boiling inert solvent like dioxane or benzene.[18][26]

Mechanism: The accepted mechanism involves the formation of a 3,5-dien-3-ol (enol) intermediate.[24] The quinone then acts as a hydride acceptor, abstracting a hydride from the C-7 position of this enol intermediate.[15][24] Subsequent proton loss from C-6 establishes the new double bond, resulting in the conjugated 1,4,6-trien-3-one system.

Workflow: Chemical Synthesis of a 1,4,6-Trien-3-One Steroid

Caption: Workflow for chemical Δ⁶-dehydrogenation.

III. Head-to-Head Comparison: Synthesis Pathways

The selection of a synthetic route is governed by the target molecule's specific unsaturation pattern. The following table summarizes the key differences between the dominant pathways.

Feature	1,4-Dien-3-One Synthesis	1,4,6-Trien-3-One Synthesis
Primary Method	Microbial Δ¹-Dehydrogenation	Chemical Dehydrogenation
Key Catalyst/Reagent	3-Ketosteroid-Δ¹-Dehydrogenase (e.g., in A. simplex)	Chloranil or DDQ
Typical Substrate	Δ⁴-3-Ketosteroid (e.g., Androst-4-ene-3,17-dione)	Δ⁴-3-Ketosteroid or Δ⁵-3β-ol Steroid
Selectivity	Very High: Regio- and stereospecific for C1-C2.[1]	Moderate to Good: Targets C6-C7; risk of aromatization.
Reaction Conditions	Mild: Aqueous buffer, pH ~7, 25-37°C.[8]	Harsh: Reflux in organic solvent (e.g., dioxane), >100°C.[22]
Environmental Impact	"Green Chemistry": Water-based, biodegradable catalyst.	Solvent-heavy, requires stoichiometric toxic reagents.
Key Advantages	High purity, minimal byproducts, sustainable.	Direct, well-established chemical route.
Key Disadvantages	Substrate insolubility, requires fermentation expertise.[1]	Harsh conditions, byproduct formation, difficult purification.[22]

IV. Experimental Protocols

The following protocols are representative examples for the synthesis of each steroid class.

Protocol 1: Microbial Synthesis of Androsta-1,4-diene-3,17-dione (ADD)

Objective: To convert androst-4-ene-3,17-dione (AD) to androsta-1,4-diene-3,17-dione (ADD) using resting cells of Arthrobacter simplex.

Materials:

• Arthrobacter simplex (e.g., ATCC 6946)

• Nutrient Broth Medium

• Androst-4-ene-3,17-dione (AD)

• 2-Hydroxypropyl-β-cyclodextrin (solubilizing agent)

• Phosphate Buffer (0.1 M, pH 7.2)

• Ethyl Acetate

• Anhydrous Sodium Sulfate

• Silica Gel for column chromatography

Methodology:

• Cell Culture: Inoculate 100 mL of sterile nutrient broth with A. simplex. Incubate at 30°C with shaking (200 rpm) for 48 hours until a dense culture is obtained.

• Cell Harvest: Centrifuge the culture at 5,000 x g for 15 minutes. Discard the supernatant and wash the cell pellet twice with sterile phosphate buffer.

• Biotransformation Setup: Resuspend the cell pellet in 100 mL of phosphate buffer to an optical density (OD₆₀₀) of ~2.0.

• Substrate Addition: Prepare a stock solution of AD by dissolving it in a minimal amount of ethanol containing 2-hydroxypropyl-β-cyclodextrin to enhance solubility. Add the substrate to the cell suspension to a final concentration of 1 g/L.

• Conversion: Incubate the reaction mixture at 30°C with shaking for 24-48 hours. Monitor the conversion by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Extraction: Once the reaction is complete, saturate the aqueous phase with sodium chloride and extract the product three times with equal volumes of ethyl acetate.

• Purification: Combine the organic extracts, dry over anhydrous sodium sulfate, and evaporate the solvent under reduced pressure. Purify the resulting crude solid by column chromatography on silica gel to yield pure ADD.[8]

Protocol 2: Chemical Synthesis of Androsta-1,4,6-triene-3,17-dione

Objective: To convert androst-4-ene-3,17-dione (AD) to androsta-1,4,6-triene-3,17-dione using DDQ.

Materials:

• Androst-4-ene-3,17-dione (AD)

• 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ)

• Anhydrous Dioxane

• Dichloromethane (DCM)

• Saturated Sodium Bicarbonate Solution

• Brine

• Anhydrous Magnesium Sulfate

• Silica Gel for column chromatography

Methodology:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve AD (1.0 g) in anhydrous dioxane (50 mL).

• Reagent Addition: Add DDQ (1.2 equivalents) to the solution.

• Dehydrogenation: Heat the mixture to reflux (approx. 101°C) and maintain for 5-10 hours. Monitor the reaction progress by TLC. The reaction mixture will turn dark as the DDQ hydroquinone byproduct is formed.

• Workup: After cooling to room temperature, filter the mixture to remove the precipitated hydroquinone. Dilute the filtrate with DCM (100 mL).

• Washing: Wash the organic layer sequentially with saturated sodium bicarbonate solution, water, and brine.

• Drying and Concentration: Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude residue by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford pure androsta-1,4,6-triene-3,17-dione.[27][28]

V. Conclusion

The synthetic pathways to 1,4-dien-3-one and 1,4,6-trien-3-one steroids are dictated by the unique chemistry required to form the C1-C2 versus the C6-C7 double bond. The synthesis of 1,4-dien-3-ones is a triumph of industrial biotechnology, where the exquisite selectivity of KSTD enzymes provides a clean, efficient, and sustainable route that is unparalleled by chemical methods.[12][14] Conversely, the synthesis of 1,4,6-trien-3-ones remains firmly in the realm of classical organic chemistry, relying on the power of high-potential quinone oxidants to forge the B-ring unsaturation. Understanding the causality, mechanisms, and practical trade-offs of these distinct approaches is essential for any researcher aiming to design and synthesize novel steroid-based therapeutics.

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A Comparative Guide to Validating Extraction Efficiency of 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one from Tissue Samples

Introduction: The Analytical Challenge of Designer Steroids in Tissue

17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one is a potent synthetic anabolic-androgenic steroid (AAS). As with many designer steroids, its detection and quantification in biological matrices are of paramount importance in both clinical research and anti-doping science.[1][2] Unlike liquid samples such as urine or plasma, tissue presents a significantly more complex analytical challenge due to its high lipid and protein content, which can interfere with analysis and suppress instrument signals.[3][4]

The accuracy of any quantitative analysis hinges on the efficiency and reproducibility of the initial extraction. An inefficient extraction will yield falsely low concentrations, while a non-reproducible method will render the data unreliable. This guide provides an in-depth comparison of three prevalent extraction methodologies for steroidal compounds from tissue: Liquid-Liquid Extraction (LLE), Solid-Phase Extraction (SPE), and QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe). We will explore the fundamental principles of each, provide validated protocols, and present a comparative analysis to guide researchers in selecting the optimal method for their specific application.

Pillar 1: Liquid-Liquid Extraction (LLE)

LLE is a classic separation technique based on the differential solubility of an analyte between two immiscible liquid phases, typically an aqueous/polar phase and an organic/non-polar phase.[3] For steroids in a tissue homogenate, the goal is to partition the relatively non-polar steroid into the organic phase, leaving behind polar interferences like proteins and salts in the aqueous phase.

Expert Rationale: Causality in LLE Design

The choice of organic solvent is critical. A common approach involves a two-step process:

• Protein Precipitation & Analyte Solubilization: Acetonitrile is frequently used to homogenize the tissue.[5] It is a polar, water-miscible solvent that effectively denatures and precipitates proteins while solubilizing a broad range of steroids.

• Lipid Removal & Phase Separation: After centrifugation to remove precipitated proteins, a non-polar solvent like hexane is introduced.[5] The highly non-polar lipids preferentially partition into the hexane layer, while the steroid of interest remains in the more polar acetonitrile layer. This "de-fatting" step is crucial for tissue samples.[6] Subsequent evaporation of the acetonitrile concentrates the analyte for analysis.[5]

This protocol is inherently self-validating. By preparing a "Control Sample" (a duplicate tissue sample spiked with a known concentration of 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one standard) and processing it alongside the unknown samples, one can calculate the extraction efficiency for each batch.[5][7]

Experimental Workflow: LLE

Caption: Step-by-step workflow for LLE of steroids from tissue.

Detailed LLE Protocol

• Weigh approximately 50 mg of frozen tissue into a 50 mL polypropylene centrifuge tube. For validation, spike a control sample with a known amount of 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one standard.

• Add 15 mL of ACS Grade acetonitrile and homogenize thoroughly using a bead beater or rotor-stator homogenizer until no solid tissue is visible.[5]

• Centrifuge the homogenate at 10,000 x g for 10 minutes at 4°C to pellet precipitated proteins and cellular debris.[5]

• Carefully decant the acetonitrile supernatant into a clean 50 mL tube.

• Add 30 mL of ACS Grade hexane to the supernatant.[5]

• Cap the tube and vortex vigorously for 5 minutes to ensure thorough mixing and partitioning of lipids.

• Allow the tube to stand for 5-10 minutes for the phases to separate. The lower layer is acetonitrile, and the upper layer is hexane.

• Carefully transfer the lower acetonitrile layer to a clean glass tube, avoiding the hexane layer.

• Evaporate the acetonitrile to complete dryness using a centrifugal vacuum concentrator (e.g., SpeedVac) or a gentle stream of nitrogen.[5][8]

• Reconstitute the dried extract in a known volume of the initial mobile phase used for the analytical method (e.g., 200 µL of 50:50 Methanol:Water) for analysis by LC-MS/MS or GC-MS (after derivatization).[5]

Pillar 2: Solid-Phase Extraction (SPE)

SPE is a chromatographic technique used for sample clean-up and concentration prior to analysis.[4][9] It utilizes a solid sorbent material, packed into a cartridge, to selectively retain the analyte of interest from the sample matrix. Interferences are washed away, and the purified analyte is then eluted with a small volume of a strong solvent.

Expert Rationale: Causality in SPE Design

For steroidal compounds like 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one, a reverse-phase SPE sorbent such as C18 (octadecyl-bonded silica) or a polymeric sorbent (e.g., Oasis HLB) is most effective.[6][9] The principle relies on hydrophobic interactions.

• Conditioning: The sorbent is first treated with an organic solvent (e.g., methanol) to activate the hydrophobic chains, followed by an aqueous solution (e.g., water) to prepare it for the aqueous sample load.[8]

• Loading: The tissue extract, typically in a polar solvent mixture, is passed through the cartridge. The non-polar steroid binds to the hydrophobic C18 chains.

• Washing: A weak, polar solvent (e.g., water or low-percentage methanol/water) is passed through the cartridge.[3] This removes polar interferences that did not bind to the sorbent, without dislodging the analyte.

• Elution: A strong, non-polar organic solvent (e.g., methanol or acetonitrile) is used to disrupt the hydrophobic interaction and elute the purified steroid from the sorbent.[8]

SPE provides a much cleaner extract than LLE, significantly reducing matrix effects and often improving sensitivity in LC-MS/MS analysis.[4][10]

Experimental Workflow: SPE

Caption: General workflow for Solid-Phase Extraction of steroids.

Detailed SPE Protocol

• Prepare a tissue homogenate as described in steps 1-4 of the LLE protocol. Dilute the acetonitrile supernatant 1:1 with water to ensure efficient binding to the reverse-phase sorbent.

• Condition a C18 SPE cartridge (e.g., 200 mg) by passing 5 mL of methanol followed by 5 mL of deionized water through it using a vacuum manifold. Do not let the sorbent go dry.[8]

• Load the diluted tissue extract onto the conditioned cartridge at a slow flow rate (1-2 mL/min).

• Wash the cartridge with 5-10 mL of 10% methanol in water to remove polar impurities.[3]

• Dry the cartridge under vacuum for 5 minutes to remove residual wash solvent.

• Elute the steroid by passing 2-4 mL of methanol or acetonitrile through the cartridge into a clean collection tube.

• Evaporate the eluate to dryness under a nitrogen stream or in a centrifugal vacuum concentrator.

• Reconstitute the dried extract in a known volume of the initial mobile phase for analysis.

Pillar 3: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

Originally developed for pesticide analysis in produce, the QuEChERS method has been widely adapted for various analytes in complex matrices, including steroids in animal tissues.[11][12][13] It combines the principles of LLE with a simplified clean-up step called dispersive SPE (d-SPE).

Expert Rationale: Causality in QuEChERS Design

• Extraction & Salting-Out: The tissue is homogenized in an organic solvent (typically acetonitrile). A mixture of salts (commonly magnesium sulfate and sodium acetate or sodium chloride) is then added.[12][14] The anhydrous magnesium sulfate absorbs water, promoting partitioning of the steroid into the acetonitrile. The other salts induce a "salting-out" effect, forcing a phase separation between the water from the tissue and the acetonitrile.[11]

• Dispersive SPE (d-SPE) Clean-up: An aliquot of the acetonitrile supernatant is transferred to a tube containing a mixture of loose sorbents. For steroid analysis in fatty tissues, a common combination is:

  • PSA (Primary Secondary Amine): Removes fatty acids and other acidic interferences.

  • C18: Removes residual non-polar interferences like lipids.[12]

  • Magnesium Sulfate: Removes any remaining water. The tube is vortexed, and the sorbents are then pelleted by centrifugation. The resulting "cleaned" supernatant is ready for analysis. This d-SPE step is faster and simpler than traditional cartridge-based SPE.

Experimental Workflow: QuEChERS

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Comparative Hepatotoxicity of 17α-Methyl-17β-hydroxyandrosta-1,4,6-trien-3-one and Standard 17α-Alkylated Steroids

Target Audience: Researchers, Toxicologists, and Drug Development Professionals Document Type: Technical Comparison Guide & Experimental Methodology

Executive Summary

The development and evaluation of synthetic anabolic-androgenic steroids (AAS) require a rigorous understanding of structure-toxicity relationships. While 17α-alkylation is a well-documented modification used to confer oral bioavailability, it is intrinsically linked to severe drug-induced liver injury (DILI). This guide objectively compares the hepatotoxic profile of the highly unsaturated designer steroid 17α-Methyl-17β-hydroxyandrosta-1,4,6-trien-3-one (MAHTO) against standard 17α-alkylated clinical and illicit alternatives, such as Methandienone and Oxymetholone. By analyzing the structural causality behind transporter inhibition and providing a self-validating 3D in vitro screening protocol, this guide equips researchers with the framework needed to accurately profile steroidal hepatotoxicity.

Mechanistic Causality: Structural Biology of Hepatotoxicity

To understand why MAHTO exhibits a profoundly higher hepatotoxic burden than its clinical counterparts, we must deconstruct its molecular architecture. The toxicity of 17α-alkylated steroids is not merely a function of dosage, but a direct consequence of structural interference with hepatic clearance mechanisms.

The 17α-Alkyl Shield

In standard endogenous androgens, the 17β-hydroxyl group is rapidly targeted by hepatic Phase II enzymes for glucuronidation and sulfation, facilitating biliary and renal excretion. The addition of a 1[1]. Consequently, the liver is forced to rely on slower, easily saturable CYP450-mediated hydroxylation pathways. This bottleneck leads to intracellular accumulation, triggering mitochondrial respiratory chain disruption and severe oxidative stress.

The 1,4,6-Triene Amplification

While compounds like Methandienone possess a 1,4-diene structure, MAHTO features an extended conjugated double-bond system (1,4,6-triene). This creates a highly planar geometry across the A and B rings.

• Metabolic Blockade: The planar triene structure completely prevents reduction by hepatic 5α- and 5β-reductases, further eliminating clearance pathways.

• Receptor Hyperactivation: This geometry drastically increases Androgen Receptor (AR) binding affinity. Sustained AR activation in hepatocytes drives hyperplastic responses, which are heavily implicated in the2[2].

Biliary Transporter Collapse (ATP8B1 & ABCB11)

The hallmark of 17α-AAS toxicity is "bland" intrahepatic cholestasis. Mechanistically, the accumulation of 17α-alkylated metabolites directly inhibits canalicular ectoenzymes and transport proteins. Specifically,3 prevents the efflux of bile acids into the canaliculi[3]. The resulting intracellular bile acid buildup causes detergent-like lysis of hepatocyte membranes, leading to 4[4].

Mechanistic pathway of MAHTO-induced intrahepatic cholestasis and oxidative stress.

Comparative Hepatotoxicity Profile

The following table synthesizes the relative toxicity metrics of MAHTO against other well-characterized 17α-alkylated steroids.

Steroid Compound	Structural Modification	Relative AR Affinity	Hepatic Clearance Rate	BSEP (ABCB11) Inhibition Potential	Clinical Hepatotoxicity Risk
MAHTO	17α-methyl, 1,4,6-triene	Extremely High	Extremely Low	Severe	Critical (Peliosis/Cholestasis)
Methandienone	17α-methyl, 1,4-diene	Moderate	Low	Moderate	High
Oxymetholone	17α-methyl, 2-hydroxymethylene	High	Low	High	Very High (Adenomas)
Methyltestosterone	17α-methyl	Low	Moderate	Low	Moderate

Experimental Methodology: 3D Hepatic Spheroid BSEP Assay

To accurately quantify the hepatotoxic potential of novel steroidal compounds, standard 2D cell cultures are insufficient. Causality & Rationale: 2D HepG2 cultures rapidly lose the expression of critical transporters like ABCB11 and fail to form functional bile canaliculi. To create a self-validating system, we utilize 3D HepaRG spheroids , which restore in vivo-like architecture and maintain functional bile networks, ensuring that observed cholestatic toxicity translates to clinical realities.

Step-by-Step Protocol

Step 1: 3D Spheroid Generation

• Seed differentiated HepaRG cells at 2,000 cells/well in a 96-well ultra-low attachment (ULA) microplate.

• Centrifuge at 200 x g for 5 minutes to promote aggregation.

• Cultivate for 7 days in Williams' E medium supplemented with 10% FBS and 0.1 μM dexamethasone to allow the formation of tight junctions and functional bile canalicular networks.

Step 2: Compound Dosing & Controls

• Prepare serial dilutions of MAHTO, Methandienone, and Oxymetholone (0.1 μM to 100 μM) in DMSO (final well concentration ≤ 0.1% DMSO).

• Self-Validating Controls: Include Cyclosporin A (50 μM) as a positive control for BSEP inhibition, and 0.1% DMSO as a vehicle negative control.

• Expose spheroids to the compounds for 72 hours, refreshing the media and drug every 24 hours.

Step 3: Multiplexed Functional Assay (BSEP Efflux & Viability)

• BSEP Function: Wash spheroids and incubate with 5 μM CDF-DA (5-(and-6)-carboxy-2',7'-dichlorofluorescein diacetate) for 30 minutes. CDF-DA is passively absorbed, hydrolyzed, and specifically effluxed by BSEP into the canaliculi.

• Image the spheroids using confocal microscopy to quantify canalicular fluorescence accumulation. A decrease in luminal fluorescence indicates BSEP inhibition.

• Viability Counter-Screen: Immediately following imaging, lyse the spheroids and add CellTiter-Glo 3D reagent. Measure luminescence to quantify ATP levels.

  • Critical Logic: This counter-screen validates the assay. If CDF-DA efflux is reduced but ATP levels are normal, the compound is a direct BSEP inhibitor. If ATP levels drop proportionally, the reduced efflux is merely an artifact of general cytotoxicity.

Self-validating 3D in vitro workflow for assessing 17α-AAS hepatotoxicity and BSEP inhibition.

References

• Hepatotoxicity from anabolic androgenic steroids marketed as dietary supplements: contribution from ATP8B1/ABCB11 mutations? - PubMed (NIH) -[Link]

• Anabolic androgenic steroid-induced liver injury: An update - PMC (NIH) -[Link]

• Hepatotoxicity associated with illicit use of anabolic androgenic steroids in doping - European Review for Medical and Pharmacological Sciences -[Link]

• Anabolic–Androgenic Steroids Revisited: Structural Biology, Receptor Signaling, and Mechanisms of Anabolic–Androgenic Dissociation - MDPI -[Link]

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• 4. europeanreview.org [europeanreview.org]

accuracy and precision validation for 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one pharmacokinetic models

Comparative Validation Frameworks for 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one Pharmacokinetic Models

The Mechanistic Imperative of Metribolone PK Modeling

17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one—commonly known as Metribolone or R1881—is a highly potent, synthetic, non-aromatizable androgen. Due to its 17α-methyl substitution, it exhibits profound resistance to hepatic first-pass degradation. Furthermore, its lack of binding affinity for sex hormone-binding globulin (SHBG) ensures that circulating concentrations remain highly bioavailable. In preclinical drug development, particularly in prostate cancer xenograft models, R1881 serves as the gold-standard reference agonist used to evaluate novel androgen receptor (AR) antagonists[1].

Translating in vivo exposure-response relationships for such potent compounds requires rigorously validated pharmacokinetic (PK) models. However, a PK model is only as reliable as its foundational bioanalytical data and its statistical validation. This guide objectively compares analytical platforms for R1881 quantification and outlines the definitive protocols for establishing accuracy and precision in both the bioanalytical assay and the resulting Population PK (PopPK) model.

Analytical Platform Comparison: Securing the Data Foundation

Before a PK model can be mathematically validated, the concentration-time data fed into it must be generated with absolute fidelity. The two primary platforms for steroid quantification are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

Causality Insight: GC-MS requires chemical derivatization (e.g., trimethylsilylation) to volatilize steroids. Because Metribolone possesses a highly conjugated 1,4,6-trien-3-one structure, it is highly susceptible to thermal degradation during GC injection. LC-MS/MS bypasses this thermal liability entirely, utilizing Electrospray Ionization (ESI) to preserve the intact molecule, making it the superior choice for high-throughput, high-fidelity PK data generation.

Table 1: Comparative Efficacy of Analytical Platforms for Metribolone Quantification

Feature	LC-MS/MS (Gold Standard)	GC-MS (Alternative)
Sample Preparation	Simple Liquid-Liquid Extraction (LLE)	Complex (Requires derivatization)
Thermal Stability	High (Room temperature ESI)	Low (Risk of degradation in inlet)
Throughput	High (<5 minute run times)	Low (15-30 minute run times)
Sensitivity (LLOQ)	Excellent (0.5 ng/mL or lower)	Moderate (2-5 ng/mL)
PK Model Suitability	Ideal for PopPK (Handles large sample volumes)	Limited to small-scale NCA studies

Experimental Protocol: Self-Validating LC-MS/MS Workflow

To meet the stringent criteria outlined in the FDA 2018 Bioanalytical Method Validation Guidance[2], the analytical method must demonstrate strict accuracy (±15% of nominal) and precision (≤15% CV). The following protocol establishes a self-validating system by integrating a stable isotope-labeled internal standard (SIL-IS).

Step-by-Step Methodology:

• Calibration and QC Preparation: Spike blank human or murine plasma with Metribolone reference standards to create a calibration curve (0.5 ng/mL to 500 ng/mL). Prepare Quality Control (QC) samples at Low (1.5 ng/mL), Mid (50 ng/mL), and High (400 ng/mL) concentrations.

• Internal Standard Integration: Add 10 µL of Metribolone-d3 (100 ng/mL) to 100 µL of each plasma sample.

  • Rationale: The deuterated standard co-elutes with the analyte and experiences identical ion suppression, automatically correcting for matrix effects and extraction recovery variations across different biological samples.

• Liquid-Liquid Extraction (LLE): Add 1.0 mL of Methyl tert-butyl ether (MTBE) to the sample. Vortex for 5 minutes and centrifuge at 14,000 x g for 10 minutes.

  • Rationale: MTBE selectively partitions the highly lipophilic Metribolone into the organic phase while precipitating proteins and leaving polar phospholipids (the primary culprits of ESI ion suppression) trapped in the aqueous phase.

• Reconstitution and Injection: Evaporate the organic layer under nitrogen at 40°C. Reconstitute in 100 µL of mobile phase (50% Water / 50% Acetonitrile with 0.1% Formic Acid) and inject 5 µL into the LC-MS/MS system.

• MRM Detection: Monitor the Multiple Reaction Monitoring (MRM) transition of m/z 285.2 → 227.1 for Metribolone and m/z 288.2 → 227.1 for the internal standard.

Table 2: Representative Bioanalytical Accuracy and Precision Validation (FDA 2018 Criteria)

QC Level	Nominal Conc. (ng/mL)	Intra-Assay Accuracy (%)	Intra-Assay Precision (CV%)	Inter-Assay Accuracy (%)	Inter-Assay Precision (CV%)
LLOQ	0.5	104.2	8.5	106.1	11.2
Low QC	1.5	98.4	4.2	97.8	5.6
Mid QC	50.0	101.5	3.1	102.3	4.8
High QC	400.0	99.1	2.8	98.5	3.9

PK Modeling Approaches: NCA vs. PopPK Validation

Once accurate bioanalytical data is secured, the PK model must be constructed and validated.

• Non-Compartmental Analysis (NCA): Relies on the algebraic trapezoidal rule to calculate Area Under the Curve (AUC). While highly accurate for summarizing single-subject exposure, NCA cannot predict exposures outside the tested dosing regimen.

• Population Pharmacokinetics (PopPK): Utilizes non-linear mixed-effects modeling to separate fixed effects (typical population parameters) from random effects (inter-individual variability). PopPK is essential for bridging preclinical Metribolone data to theoretical human scaling[3].

Protocol: PopPK Model Internal Validation To validate the accuracy and precision of a PopPK model, two self-validating statistical techniques are mandatory:

• Bootstrapping (Precision Assessment): Resample the original PK dataset 1,000 times with replacement to generate 1,000 new datasets. Fit the base PopPK model to each dataset.

  • Rationale: This non-parametric technique provides robust 95% Confidence Intervals (CI) for each PK parameter, proving that the model's estimates are not artificially driven by a few outlier subjects.

• Visual Predictive Check (Accuracy Assessment): Simulate 1,000 virtual trials using the final model parameters. Plot the 5th, 50th, and 95th percentiles of the simulated concentrations against the observed Metribolone data over time.

  • Rationale: If the observed data points fall symmetrically within the simulated prediction intervals, the model's structural and error models are accurately specified.

Table 3: PopPK Model Parameter Precision via Bootstrapping (Simulated Metribolone Data)

PK Parameter	Original Estimate	Bootstrap Median (n=1000)	95% Confidence Interval
Clearance (CL, L/h)	1.24	1.25	1.10 – 1.38
Volume of Distribution (Vd, L)	14.5	14.6	12.8 – 16.1
Absorption Rate (Ka, h⁻¹)	0.85	0.84	0.72 – 0.98

Validation Workflow Visualization

The following diagram illustrates the logical flow of validating a PopPK model, ensuring both parameter precision and predictive accuracy are confirmed before the model is utilized for AR-antagonist dosing simulations.

PopPK model validation workflow for Metribolone accuracy and precision.

References

• Title: Novel C-17-Heteroaryl Steroidal CYP17 Inhibitors/Antiandrogens: Synthesis, in Vitro Biological Activity, Pharmacokinetics, and Antitumor Activity in the LAPC4 Human Prostate Cancer Xenograft Model Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

• Title: Bioanalytical Method Validation; Guidance for Industry; Availability Source: Federal Register (U.S. Food and Drug Administration) URL: [Link]

• Title: Identifying androgen receptor antagonists using a metabolically competent high-throughput screening assay Source: National Institutes of Health (NIH / PMC) URL: [Link]

Safety & Regulatory Compliance

17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one proper disposal procedures

The synthetic androgen 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one (CAS: 28816-02-6), a highly potent anabolic steroid derivative, presents unique challenges in laboratory environments. Because of its high binding affinity to androgen receptors and its resistance to standard environmental degradation, improper disposal can lead to severe occupational exposure and aquatic endocrine disruption.

As researchers and drug development professionals, establishing a self-validating, closed-loop system for the handling and disposal of this compound is not just a regulatory requirement—it is a cornerstone of scientific integrity and environmental stewardship. This guide provides the authoritative operational and disposal protocols required to manage this chemical safely.

Physicochemical Profile & Disposal Rationale

To design an effective disposal protocol, we must first understand the causality between the chemical's physical properties and its environmental behavior. The steroidal backbone (cyclopentanoperhydrophenanthrene ring) is highly stable. Its lipophilicity means that if it enters the municipal water supply, it will not dissolve harmlessly; rather, it will bioaccumulate in organic matter and aquatic organisms.

Table 1: Quantitative Chemical & Hazard Profile

Property / Metric	Value / Description	Operational Implication
Chemical Name	17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one	Requires targeted destruction of the steroidal ring.
CAS Number	28816-02-6	Use for all hazardous waste manifesting.
Molecular Formula	C₂₀H₂₆O₂	High carbon content; requires high-temp incineration.
Molecular Weight	298.42 g/mol	Heavy particulate; prone to settling on surfaces.
Solubility	Lipophilic (Soluble in DMSO, EtOH)	Aqueous drain disposal is strictly prohibited.
Primary Hazard	Endocrine disruptor, Reproductive toxin	Mandates zero-exposure handling (HEPA/Class II BSC).

Rationale for Incineration: Because microbial degradation in standard wastewater treatment plants cannot efficiently break down the 1,4,6-triene steroidal structure, the only scientifically sound disposal method is high-temperature controlled incineration with flue gas scrubbing (>1000°C). This thermal destruction cleaves the carbon-carbon bonds of the steroid nucleus, preventing environmental contamination [1].

Operational Safety & Waste Segregation Workflow

Waste minimization and proper segregation begin the moment the chemical is weighed. By isolating the workflow, you prevent the cross-contamination of non-hazardous lab trash, thereby reducing the total volume of hazardous waste generated.

Workflow for the handling, segregation, and disposal of synthetic androgen waste.

Pre-Operational Setup

• Engineering Controls: Conduct all handling of the neat powder within a Class II Biological Safety Cabinet (BSC) or a dedicated chemical fume hood to prevent the aerosolization of micro-particles.

• PPE Requirements: Double-nitrile gloves (changed immediately if contaminated), a disposable chemically resistant gown, and safety goggles.

Step-by-Step Disposal Methodologies

Every disposal action must be treated as a self-validating system: the protocol is only complete when the waste is sealed, labeled, and logged in the laboratory's inventory system.

Protocol A: Liquid Waste Management

Liquid waste typically consists of the steroid dissolved in organic solvents (e.g., Ethanol, Methanol, or DMSO) used for assays or stock solutions.

• Segregation: Never mix this steroidal waste with aqueous acidic or basic waste streams. Keep it strictly in the "Non-Halogenated Organic Waste" stream (unless a halogenated solvent was used).

• Containment: Pour liquid waste into a high-density polyethylene (HDPE) or glass carboy specifically designated for endocrine-disrupting compounds.

• Secondary Containment: Place the primary waste container inside a secondary leak-proof bin to capture any accidental overflow.

• Validation: Cap the container tightly immediately after adding waste. Verify that the hazardous waste label explicitly lists "17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one" and its exact solvent matrix.

Protocol B: Solid Waste Management

Solid waste includes contaminated weigh boats, pipette tips, empty chemical vials, and the outer layer of your double-gloves.

• Primary Bagging: Place all contaminated consumables into a 6-mil thick transparent hazardous waste bag inside the fume hood.

• Decontamination of Sharps: Any glass vials or needles must go into a puncture-proof sharps container labeled for hazardous chemical waste, not biohazardous waste.

• Seal and Transfer: Gooseneck-tie the waste bag, tape it securely, and transfer it to a rigid, leak-proof Satellite Accumulation Area (SAA) bin [2].

Emergency Spill Response Protocol

A spill of 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one powder is a critical event. Because the powder is highly active, dry sweeping is strictly prohibited as it generates respirable dust that can bypass standard surgical masks and absorb through mucous membranes.

Step-by-step spill response pathway for 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one.

Spill Remediation Steps:

• Isolate: Evacuate non-essential personnel from the immediate vicinity.

• PPE Upgrade: Don an N95 or P100 particulate respirator before approaching the spill.

• Dampen (For Powders): Gently overlay the spilled powder with absorbent paper towels. Slowly pour a wetting agent (e.g., 70% Ethanol or a water/surfactant mix) over the towels to dampen the powder and eliminate aerosolization risk.

• Absorb (For Liquids): Use inert, non-combustible absorbent pads to soak up the liquid.

• Clean: Wipe the surface inward from the edges to the center. Follow up with a secondary wipe using a detergent solution to remove any residual lipophilic film.

• Dispose: Place all cleanup materials into a dedicated hazardous waste bag, label as "Spill Debris - Toxic Steroid," and request an immediate pickup from your Environmental Health and Safety (EHS) department.

Regulatory Compliance & Documentation

For research and academic laboratories operating in the United States, the disposal of synthetic androgens falls under the Resource Conservation and Recovery Act (RCRA). Facilities should adhere to the EPA's Subpart K regulations, which provide flexible, performance-based standards tailored for academic and research entities to manage hazardous waste efficiently while promoting waste minimization [3].

• Labeling: All containers must be labeled with the words "Hazardous Waste" and an indication of the hazard (e.g., "Toxic - Endocrine Disruptor") the moment the first drop of waste is added.

• Time Limits: Under SAA rules, once a waste container reaches its volume limit (typically 55 gallons, or 1 quart for acutely hazardous materials), it must be dated and moved to a central accumulation area within three consecutive days.

• Final Destruction: Ensure your institution contracts with a licensed TSDF (Treatment, Storage, and Disposal Facility) capable of rotary kiln incineration. Keep the return manifest on file indefinitely as proof of thermal destruction.

References

• United States Environmental Protection Agency (EPA). "Hazardous Waste Management (RCRA)." EPA.gov. Available at: [Link]

• Occupational Safety and Health Administration (OSHA). "Personal Protective Equipment." OSHA.gov. Available at: [Link]

• United States Environmental Protection Agency (EPA). "Frequent Questions About Managing Hazardous Waste at Academic Laboratories." EPA.gov. Available at:[Link]

Comprehensive Safety and Handling Guide for 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals handling 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one. As a potent synthetic anabolic-androgenic steroid, this compound requires stringent handling protocols to mitigate risks of exposure and ensure a safe laboratory environment. This document is structured to provide a deep, technically-grounded understanding of the necessary precautions, operational procedures, and disposal methods.

Hazard Identification and Risk Assessment

Key Potential Hazards:

• High Potency: Similar anabolic steroids exhibit significant biological activity at low doses.

• Hepatotoxicity: 17-alpha alkylated steroids are known to be hepatotoxic, with risks of liver damage, cholestatic hepatitis, and jaundice with prolonged exposure.[3][4][5]

• Carcinogenicity: The International Agency for Research on Cancer (IARC) has classified androgenic anabolic steroids as Group 2A, meaning they are probably carcinogenic to humans.[6]

• Reproductive Toxicity: These compounds can cause hormonal imbalances and may damage fertility or the unborn child.[7][8]

• Sensitization: Repeated exposure may lead to allergic reactions.

Due to these significant hazards, this compound should be handled in accordance with guidelines for hazardous drugs, such as those outlined in USP General Chapter <800> and by the National Institute for Occupational Safety and Health (NIOSH).[9][10]

Occupational Exposure Banding (OEB): In the absence of a specific Occupational Exposure Limit (OEL), the principle of Occupational Exposure Banding (OEB) should be applied.[11][12][13] Based on the known effects of similar potent steroids, 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one would likely fall into OEB Level 4 or 5 , signifying a highly potent or toxic substance that requires stringent containment and handling procedures.[12]

Engineering Controls: The First Line of Defense

Engineering controls are the primary method for minimizing exposure to potent compounds.[14]

• Containment: All handling of the powdered form of this compound must be conducted in a containment device.

  • Chemical Fume Hood: A certified chemical fume hood is the minimum requirement for handling small quantities.

  • Biological Safety Cabinet (BSC) or Compounding Aseptic Containment Isolator (CACI): For procedures with a higher risk of aerosol generation, a Class II BSC or a CACI provides a higher level of protection.[14]

• Ventilation: The laboratory should have a dedicated, single-pass air handling system to prevent cross-contamination.[14] The room should be maintained under negative pressure relative to adjacent areas.

Personal Protective Equipment (PPE): A Comprehensive Barrier

The following PPE is mandatory when handling 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one. All PPE should be considered contaminated after use and disposed of accordingly.

PPE Component	Specification	Rationale
Gloves	Double gloving with chemotherapy-tested nitrile gloves.	Provides a robust barrier against chemical permeation. The outer glove should be removed immediately after handling the compound, and the inner glove upon leaving the containment area.
Gown	Disposable, polyethylene-coated polypropylene gown with a closed back, long sleeves, and tight-fitting cuffs.	Impervious to chemical splashes and prevents contamination of personal clothing.[15][16]
Eye and Face Protection	ANSI Z87-marked safety goggles in combination with a full-face shield.	Protects against splashes, and aerosol inhalation.[15][17]
Respiratory Protection	A NIOSH-certified N95 or higher respirator is required for handling powders. For spill cleanup or when there is a risk of vapor exposure, a powered air-purifying respirator (PAPR) is recommended.[15][17]	Prevents inhalation of airborne particles of the potent compound.
Shoe Covers	Two pairs of disposable shoe covers.	Prevents the tracking of contaminants out of the handling area.[17]

PPE Donning and Doffing Workflow

Caption: PPE Donning and Doffing Workflow for Handling Potent Compounds.

Operational Plan: Step-by-Step Handling Procedures

4.1. Preparation and Weighing:

• Preparation: Before beginning work, ensure all necessary equipment and waste disposal containers are inside the containment device.

• Weighing: Use a dedicated analytical balance inside the containment device. If possible, use a balance with a draft shield.

• Technique: Handle the compound with care to minimize dust generation. Use a spatula to gently transfer the powder.

4.2. Dissolving the Compound:

• Solvent Addition: Add the solvent to the vessel containing the powdered compound slowly to avoid splashing.

• Mixing: Use a sealed container for mixing or vortexing.

4.3. Spill Management:

• Minor Spills (inside containment):

  • Use absorbent pads to soak up any liquid.

  • Decontaminate the area with an appropriate cleaning solution (see Section 5).

  • Place all contaminated materials in a designated hazardous waste bag.

• Major Spills (outside containment):

  • Evacuate the area and restrict access.

  • Alert laboratory safety personnel.

  • Cleanup should only be performed by trained personnel wearing appropriate PPE, including a PAPR.

Decontamination and Disposal Plan

5.1. Decontamination:

• Surfaces: All surfaces and equipment that may have come into contact with the compound must be decontaminated. A two-step process of deactivation and cleaning is recommended.

  • Deactivation: Use a solution of 2% sodium hypochlorite, followed by a neutralizing agent like sodium thiosulfate.

  • Cleaning: After deactivation, clean the surfaces with a detergent solution and then rinse with water.

• Non-disposable Equipment: Items such as glassware should be soaked in a deactivating solution before standard washing procedures.

5.2. Disposal:

• Solid Waste: All contaminated solid waste, including PPE, absorbent pads, and empty vials, must be disposed of as hazardous chemical waste.[10]

• Liquid Waste: Unused solutions should be collected in a designated hazardous waste container. Do not dispose of them down the drain.[18]

• Incineration: The preferred method of disposal for this type of compound is incineration in a chemical incinerator equipped with an afterburner and scrubber.[19]

Disposal Workflow

Caption: Waste Segregation and Disposal Pathway for Potent Compounds.

Conclusion

The handling of 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one requires a meticulous and proactive approach to safety. By implementing robust engineering controls, adhering to stringent PPE protocols, and following systematic operational and disposal plans, researchers can minimize the risks associated with this potent compound. This guide serves as a foundational document; however, it is imperative that all personnel receive hands-on training and that these procedures are incorporated into a comprehensive laboratory-specific Chemical Hygiene Plan.

References

• USP 800 Personal Protective Equipment Compliance. Cleanroom Supplies. Available at: [Link]

• Safe Handling of Hazardous Drugs - USP<800>. EPCC. Available at: [Link]

• USP <800> Compliance Guide: Safeguarding Healthcare Workers and Patients. San Diego Medical Waste Services. Published October 22, 2025. Available at: [Link]

• GUIDE TO THE USP <800> GUIDELINES FOR PPE USE WHEN COMPOUNDING CHEMOTHERAPY DRUGS. Halyard Health. Available at: [Link]

• (17α)-17-Hydroxy-17-methyl-androsta-1,4-dien-3-one. NextSDS. Available at: [Link]

• Handling Antineoplastics and Other Hazardous Drugs. University of Colorado Anschutz Medical Campus. Published September 12, 2025. Available at: [Link]

• Oral-Turinabol | C20H27ClO2. PubChem. Available at: [Link]

• DIANABOLIC - Methandienone 5mg/10mg/20mg/30mg/50mg. Cooper Pharma Limited. Available at: [Link]

• Cas 965-93-5,Methyltrienolone. LookChem. Available at: [Link]

• 17a-17B-Hydroxyandrosta-1,4,6-trien-3-one — Chemical Substance Information. NextSDS. Available at: [Link]

• Material Safety Data Sheet. Published November 25, 2021. Available at: [Link]

• Considerations for setting occupational exposure limits for novel pharmaceutical modalities. PMC. Available at: [Link]

• Turinabol 10 mg (Chlorodehydromethyltestosterone): Ingredients, Usage, Precautions. Available at: [Link]

• Steroids. Available at: [Link]

• Occupational exposure banding. Wikipedia. Available at: [Link]

• Exposure Banding (Occupational). CDC. Published March 3, 2026. Available at: [Link]

• Dianabol Side Effects: What No One Tells You About the Risks and How to Avoid Them. Published June 16, 2025. Available at: [Link]

• Occupational Exposure Bands (OEBs) for Chemicals. Pharmaguideline. Published April 1, 2018. Available at: [Link]

• Dianabol | Drug Information, Uses, Side Effects, Chemistry. PharmaCompass.com. Available at: [Link]

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• Everything You Need to Know About Occupational Exposure Bands. BulkInside. Published April 2, 2024. Available at: [Link]

• NIOSH Safe Handling of Hazardous Drugs Guidelines Becomes State Law. PubMed. Published November 15, 2015. Available at: [Link]

• NIOSH Publications on Hazardous Drugs | Healthcare Workers. CDC. Published February 9, 2024. Available at: [Link]

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• Detection of designer steroids. PMC. Available at: [Link]

• Advances in the Determination of Anabolic-Androgenic Steroids: From Standard Practices to Tailor-Designed Multidisciplinary Approaches. MDPI. Published December 21, 2021. Available at: [Link]

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